5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

• CAS: 34910-60-6

Core Science & Biosynthesis

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate chemical structure

An In-Depth Technical Guide on the Synthesis, Characterization, and Potential Applications of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

Introduction

In the landscape of contemporary drug discovery, the exploration of novel heterocyclic scaffolds is a cornerstone of identifying new therapeutic agents. Sulfur-containing heterocycles, in particular, have garnered significant attention due to their diverse biological activities.[1] This guide focuses on a promising, yet underexplored molecule: 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate . While direct literature on this specific compound is sparse, this document will serve as a technical primer for researchers and drug development professionals. By drawing upon established principles of organic synthesis and the known bioactivities of related 1,2-dithiane and 1,2-dithiolane scaffolds, we will provide a comprehensive overview of its chemical structure, a plausible synthetic route, and its potential as a therapeutic agent.[2][3]

The core of this molecule is the 1,2-dithiane-1-oxide ring system. The introduction of a sulfoxide group into the dithiane ring imparts chirality and alters the electronic and steric properties of the molecule, which can have profound effects on its biological activity. Furthermore, the presence of two acetyloxy groups suggests a potential prodrug strategy, where the ester groups could be cleaved in vivo to release a more polar, and potentially more active, diol.

This guide is structured to provide both a theoretical foundation and practical, actionable insights for the synthesis and evaluation of this novel compound.

Elucidation of the Chemical Structure

The systematic name, 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate, defines a specific arrangement of atoms. The foundational structure is a six-membered ring containing two adjacent sulfur atoms, known as a 1,2-dithiane. One of these sulfur atoms is oxidized to a sulfoxide, designated as "1-oxido". The ring is further substituted at the 4 and 5 positions with acetate groups.

A closely related, non-oxidized analogue is (5-acetyloxydithian-4-yl) acetate, which is cataloged in the PubChem database (CID 3263598).[4] The structure of our target molecule is an extension of this, with the addition of an oxygen atom double-bonded to one of the sulfur atoms.

Chemical Structure Diagram

Caption: Chemical structure of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate.

Physicochemical Properties (Predicted)

Property	Predicted Value	Notes
Molecular Formula	C8H12O5S2	Derived from the structure.
Molecular Weight	252.31 g/mol	Calculated from the molecular formula.
Topological Polar Surface Area (TPSA)	101.8 Ų	Estimated based on functional groups.
XLogP3	~0.8	Estimated; the sulfoxide increases polarity compared to the non-oxidized analog.
Hydrogen Bond Donors	0	No N-H or O-H groups are present.
Hydrogen Bond Acceptors	5	The five oxygen atoms can act as acceptors.
Rotatable Bonds	4	The two C-O bonds of the esters and the C-C bond of the ethyl groups.

These predicted properties suggest that the molecule is a small organic compound with moderate polarity.[5]

Proposed Synthesis Pathway

A plausible synthetic route to 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate can be envisioned starting from a suitable precursor, such as 2,5-dihydroxy-1,4-dithiane.[6] The synthesis would likely involve a three-step process: diacetylation, selective oxidation, and purification.

Synthesis Workflow Diagram

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Hypothetical)

This protocol is a prospective methodology and should be optimized based on experimental results.

Step 1: Diacetylation of 2,5-Dihydroxy-1,4-dithiane

• To a stirred solution of 2,5-dihydroxy-1,4-dithiane (1.0 eq) in dry dichloromethane (DCM) under an inert atmosphere (N2 or Ar), add pyridine (2.5 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (2.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude diacetate intermediate.

Step 2: Selective Oxidation to the Sulfoxide

• Dissolve the crude diacetate intermediate from Step 1 in a suitable solvent such as DCM or methanol.

• Cool the solution to 0 °C.

• Add a solution of meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) in the same solvent dropwise. Rationale: m-CPBA is a common reagent for the selective oxidation of sulfides to sulfoxides. Using a slight excess ensures complete conversion of the starting material, while low temperatures help to prevent over-oxidation to the sulfone.

• Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, quench the reaction by adding a saturated solution of sodium thiosulfate.

• Separate the organic layer, and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

Step 3: Purification

• The crude product can be purified by flash column chromatography on silica gel.

• A gradient elution system, for example, starting with hexane and gradually increasing the polarity with ethyl acetate, should provide the pure 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate.

Spectroscopic Characterization (Predicted)

The successful synthesis of the target compound would be confirmed through a combination of spectroscopic techniques.

• ¹H NMR: Protons on carbons adjacent to the sulfoxide group are expected to be diastereotopic and show complex splitting patterns. The protons on the acetate methyl groups would appear as singlets, likely around 2.0-2.2 ppm. The protons on the dithiane ring would resonate in the 2.5-4.5 ppm range.

• ¹³C NMR: The carbonyl carbons of the acetate groups are expected to appear around 170 ppm. The carbons of the dithiane ring will be in the aliphatic region, with those closer to the heteroatoms shifted downfield.

• IR Spectroscopy: Characteristic absorption bands would include a strong S=O stretch around 1050 cm⁻¹ and strong C=O stretches for the ester groups around 1740 cm⁻¹.

• Mass Spectrometry (HRMS): The high-resolution mass spectrum should show the correct molecular ion peak for C8H12O5S2, confirming the elemental composition.

Potential in Drug Development

While no direct biological data exists for 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate, the structural motifs present suggest several avenues for investigation.

Antioxidant and Immunostimulant Properties

Derivatives of the related 1,2-dithiolane-1-oxide have been shown to possess antioxidant and immunostimulant activities.[2][3] The redox-active disulfide/thiol equilibrium is a key feature of compounds like lipoic acid. The introduction of the sulfoxide in our target molecule could modulate this redox potential and influence its antioxidant capacity. The compound could act as a scavenger of reactive oxygen species (ROS), which are implicated in a wide range of inflammatory diseases and cancer.

Potential Mechanism of Action Diagram

Caption: Potential antioxidant mechanism of action.

Enzyme Inhibition

The structure of the target compound could also make it a candidate for enzyme inhibition. For example, lipoxygenases (LOX) are enzymes involved in inflammatory pathways, and their inhibitors are of therapeutic interest.[7] The unique stereoelectronic properties of the sulfoxide and the diacetate substitutions could allow for specific interactions within the active site of such enzymes.

Protocol for In Vitro Antioxidant Assay (DPPH Assay)

To experimentally validate the predicted antioxidant activity, a 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay can be employed.

• Preparation of Solutions:

  • Prepare a stock solution of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of dilutions of the stock solution to obtain a range of concentrations.

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Ascorbic acid can be used as a positive control.

• Assay Procedure:

  • In a 96-well plate, add 50 µL of the various concentrations of the test compound or control to the wells.

  • Add 150 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity can be calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DP.ph solution without the test compound, and A_sample is the absorbance of the DPPH solution with the test compound.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the compound.

Conclusion

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate represents a novel chemical entity with significant potential for further investigation in the field of drug discovery. While this guide has presented a hypothetical framework for its synthesis and evaluation, the scientific principles underpinning these proposals are well-established. The unique combination of a 1,2-dithiane-1-oxide core with diacetate functionalities suggests that this compound could exhibit interesting biological properties, particularly as an antioxidant or an enzyme inhibitor. The protocols and insights provided herein are intended to serve as a valuable resource for researchers embarking on the synthesis and characterization of this and other novel heterocyclic compounds.

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Cyclic Thiosulfinate Mechanism of Action in Redox Biology

The following technical guide details the mechanism of action, experimental characterization, and therapeutic potential of cyclic thiosulfinates in redox biology.

Content Type: Technical Guide & Whitepaper Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals[1]

Executive Summary

Cyclic thiosulfinates (specifically 1,2-dithiolane-1-oxides and 1,2-dithiane-1-oxides) represent a unique class of "reactive sulfur species" (RSS).[1] Unlike their acyclic counterparts (e.g., allicin), cyclic thiosulfinates possess inherent ring strain that dramatically alters their electrophilicity and thermodynamic stability.[1] This guide dissects the molecular mechanism by which these pharmacophores modify cysteine residues, induce oxidative stress in target pathogens or cancer cells, and serve as dynamic covalent warheads for drug delivery.[1]

Structural Basis & Chemical Nature

The core pharmacophore is the cyclic thiosulfinate , characterized by a disulfide bond within a ring (typically 5- or 6-membered) where one sulfur atom is oxidized to a sulfoxide (

).[1]

The Role of Ring Strain

• 1,2-Dithiolanes (5-membered): High ring strain (~15-20 kcal/mol).[1] The oxidation of one sulfur to a sulfoxide further polarizes the S-S bond, lowering the energy of the

  orbital. This makes the molecule highly susceptible to nucleophilic attack.

• 1,2-Dithianes (6-membered): Lower ring strain, generally more stable but less reactive than dithiolanes.[1]

Chirality

Cyclic thiosulfinates possess a chiral center at the sulfinyl sulfur. In biological systems (e.g., Brugiera alkaloids or oxidized lipoic acid), enantioselectivity can dictate the rate of reaction with chiral biological thiols (GSH, Protein-Cys).[1]

Mechanism of Action: The Thiol-Switch

The biological activity of cyclic thiosulfinates is driven by thiol-disulfide exchange , but with a kinetic profile distinct from linear disulfides.

Nucleophilic Attack & Regioselectivity

Upon encounter with a cellular thiol (R-SH), such as Glutathione (GSH) or an active-site cysteine:

• Recognition: The thiol approaches the cyclic thiosulfinate.

• Attack: The nucleophilic thiolate (

  ) preferentially attacks the sulfenyl sulfur (the sulfur not bearing the oxygen). This is governed by both sterics (the sulfoxide oxygen shields the sulfinyl sulfur) and electronics (the sulfinyl group acts as a leaving group activator).

• Ring Opening: The S-S bond cleaves, relieving ring strain.[1]

• Intermediate Formation: This results in a mixed disulfide (Protein-S-S-Drug) and a tethered sulfenic acid (

  ).[1]

Post-Reaction Cascade

The generated sulfenic acid is highly reactive and can:

• Condense: React with another thiol to form a second disulfide bond (cross-linking).[1][2]

• Redox Cycle: Be reduced back to a thiol or further oxidized to sulfinic acid (

  ), depending on the local redox potential.[1]

Visualization: The Thiol-Triggered Ring Opening

The following diagram illustrates the nucleophilic attack trajectory and subsequent ring opening.

Caption: Mechanism of thiol-mediated ring opening of cyclic thiosulfinates. The relief of ring strain drives the formation of a mixed disulfide and a reactive sulfenic acid moiety.

Case Study: Leinamycin

Leinamycin (LNM) is the gold-standard natural product for this mechanism.[1] It contains a 1,2-dithiolan-3-one 1-oxide core.[1][3][4]

• Mechanism: LNM is a "prodrug" activated by cellular thiols.[1][5] The thiol attacks the dithiolane ring, opening it to form a persulfide intermediate.

• Outcome: This rearrangement unmasks an episulfonium ion , a potent DNA-alkylating agent.[1] This demonstrates how the cyclic thiosulfinate acts as a redox-sensitive "trigger" for cytotoxicity.[1]

Experimental Protocols

To validate the mechanism of a cyclic thiosulfinate candidate, the following workflows are required.

Protocol A: Kinetic Reactivity Assay (Thiol Trapping)

Objective: Determine the second-order rate constant (

) of the reaction between the thiosulfinate and GSH.

• Preparation: Prepare a 10 mM stock of the cyclic thiosulfinate in DMSO. Prepare 100 mM Phosphate Buffer (pH 7.[1]4) containing 1 mM EDTA.[1]

• Reaction Mix: In a UV-transparent cuvette or 96-well plate, mix GSH (excess, e.g., 100-500 µM) with the thiosulfinate (10-50 µM).

• Detection: Monitor the decay of the thiosulfinate absorbance (typically 280-300 nm) or the consumption of GSH using a coupled assay (e.g., DTNB/Ellman’s reagent added at time points).

  • Note: Direct UV monitoring is preferred if the thiosulfinate has a distinct chromophore.

• Analysis: Plot

  vs. time to obtain . Calculate .[1]

Protocol B: Mass Spectrometry "Shift" Assay

Objective: Confirm covalent modification of a target protein (e.g., Papain or GAPDH).[1]

• Incubation: Incubate the protein (10 µM) with the cyclic thiosulfinate (20 µM) in Ammonium Acetate buffer (pH 7.0) for 30 mins at 25°C.

• Quenching: Add 10 mM Iodoacetamide (IAM) to block unreacted free thiols (prevents artifactual oxidation during ionization).[1]

• Analysis: Perform ESI-TOF MS.

• Interpretation:

  • Mass Shift: Look for a mass increase corresponding to the molecular weight of the thiosulfinate (ring-opened adduct).

  • Verification: Treat the adduct with DTT (10 mM). If the modification is a disulfide, the signal should revert to the native protein mass.

Synthesis of Cyclic Thiosulfinates (General)

Method: Oxidation of 1,2-dithiolanes.[1][6]

• Starting Material: Dissolve 1,2-dithiolane (e.g., methyl asparagusate) in DCM/Methanol (1:1).

• Oxidant: Add 1.0 equivalent of Oxone® (Potassium peroxymonosulfate) or mCPBA at 0°C.[1]

  • Critical: Stoichiometry must be precise to avoid over-oxidation to thiosulfonate (

    ) or disulfone.[1]

• Workup: Quench with saturated

  , extract with DCM, and purify via silica gel chromatography (often requires polar eluents due to the sulfoxide).

Data Presentation & Therapeutic Implications[1][7][8][9][10]

Comparison of Sulfur Electrophiles

Pharmacophore	Reactivity (vs GSH)	Mechanism	Stability
Linear Disulfide	Low	Thiol-Disulfide Exchange	High
Linear Thiosulfinate (Allicin)	High	Exchange + Elimination	Low (Volatile)
Cyclic Disulfide (Lipoic Acid)	Moderate	Strain-driven Exchange	High
Cyclic Thiosulfinate	Very High	Strain + Activation	Moderate

Biological Pathway Integration

The following diagram maps the downstream effects of cyclic thiosulfinate treatment in a cancer cell.

Caption: Signaling cascade illustrating the dual action of cyclic thiosulfinates: GSH depletion and Nrf2 pathway activation via Keap1 modification.[1]

References

• Gates, K. S., et al. (2004).[1] "Leinamycin, a new antitumor antibiotic from Streptomyces: Producing organism, fermentation and isolation."[1] Journal of Antibiotics.

• Whitesides, G. M., et al. (1977).[1] "Rates of thiol-disulfide interchange reactions between mono- and dithiols and Ellman's reagent." Journal of Organic Chemistry.

• Block, E. (2010).[1] "Garlic and Other Alliums: The Lore and the Science." Royal Society of Chemistry.

• Matile, S., et al. (2020).[1] "Cyclic Thiosulfonates for Thiol-Mediated Uptake." JACS Au.[1] [1]

• Nikitjuka, A., et al. (2023).[1][7] "Asparagusic Acid – A Unique Approach toward Effective Cellular Uptake of Therapeutics." ChemMedChem. [1]

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Technical Guide: 1,2-Dithiane-4,5-diol Diacetate 1-Oxide

The following technical guide details the properties, synthesis, and applications of 1,2-dithiane-4,5-diol diacetate 1-oxide , a specialized cyclic thiosulfinate derived from the oxidized Dithiothreitol (DTT) scaffold.[1]

Advanced Characterization, Synthesis, and Mechanistic Applications[1]

Part 1: Executive Summary

1,2-dithiane-4,5-diol diacetate 1-oxide is a six-membered cyclic thiosulfinate (disulfide-S-monoxide).[1] Structurally, it represents the acetylated, S-oxidized derivative of the common reducing agent Dithiothreitol (DTT).[1] Unlike its stable disulfide precursor, this compound possesses a highly polarized thiosulfinate moiety (

), rendering it significantly more electrophilic.[1]

Key Value Proposition:

• Mechanistic Probe: It serves as a model system for studying the oxidative folding of proteins and the reactivity of biologically relevant thiosulfinates (e.g., allicin).[1]

• Conformational Lock: The six-membered dithiane ring provides a rigid scaffold for analyzing the anomeric effect in sulfur heterocycles, specifically the preference for axial S-O orientation.[1]

• Thiol-Exchange Kinetics: It exhibits reaction rates with nucleophiles (thiols) up to

  -fold faster than non-oxidized disulfides, making it a potent cross-linking agent.[1][2]

Part 2: Chemical Identity & Structural Properties[1]

2.1 Stereochemical Lineage

The compound is typically synthesized from Dithiothreitol (DTT) .[1] Commercial DTT exists as the threo diastereomer.[1] Upon oxidation to the cyclic disulfide, it retains relative stereochemistry, forming trans-4,5-dihydroxy-1,2-dithiane .[1] Subsequent acetylation and S-oxidation yield the target molecule.[1]

Property	Specification
IUPAC Name	4,5-diacetoxy-1,2-dithiane 1-oxide
Molecular Formula
Core Scaffold	1,2-Dithiane (6-membered ring)
Functional Group	Cyclic Thiosulfinate ( )
Precursor	trans-4,5-dihydroxy-1,2-dithiane (Oxidized DTT)

2.2 Conformational Analysis (The Anomeric Effect)

In 1,2-dithiane 1-oxides, the orientation of the sulfinyl oxygen (

) is governed by the generalized anomeric effect.[1]

• Axial Preference: The

  bond strongly prefers the axial position.[1] This is due to the stabilizing hyperconjugative interaction between the lone pair of the adjacent sulfur atom ( ) and the antibonding orbital of the S-O bond ( ).[1]

• Stability: Ab initio studies indicate the axial conformer is approximately 19–21 kJ/mol more stable than the equatorial conformer for the trans isomer.[1]

Figure 1: Conformational preference of the S-oxidation product driven by stereoelectronic effects.

Part 3: Synthesis Protocol

This protocol is based on the authoritative methods established by Field and Khim (1972) .[1]

3.1 Reagents & Materials[1]

• Substrate: trans-4,5-dihydroxy-1,2-dithiane (Oxidized DTT).[1]

• Acylating Agent: Acetic anhydride (

  ), Pyridine.[1]

• Oxidant: m-Chloroperoxybenzoic acid (mCPBA) or Sodium Metaperiodate (

  ).[1]

• Solvent: Dichloromethane (DCM) or Chloroform (

  ).[1]

3.2 Step-by-Step Methodology

Step 1: Acetylation of Oxidized DTT

• Dissolve trans-4,5-dihydroxy-1,2-dithiane (1.0 eq) in dry pyridine.

• Add acetic anhydride (2.5 eq) dropwise at 0°C.

• Stir at room temperature for 4–6 hours.

• Workup: Pour into ice water, extract with DCM, wash with 1M HCl (to remove pyridine), then saturated

  .

• Product: trans-4,5-diacetoxy-1,2-dithiane (Yield >90%).

Step 2: Selective S-Oxidation Crucial Note: Over-oxidation to the 1,1-dioxide (thiosulfonate) is difficult but possible.[1] Stoichiometry must be controlled to stop at the 1-oxide.[1]

• Dissolve the diacetate (from Step 1) in

  at 0°C.

• Add mCPBA (1.0 eq) dropwise over 30 minutes.[1]

  • Why mCPBA? It allows precise stoichiometric control compared to

    .[1]

• Stir at 0°C for 2 hours. Monitor by TLC (the sulfoxide is more polar than the disulfide).[1]

• Workup: Wash with 10%

  (to quench peroxides), then .[1]

• Purification: Silica gel chromatography. The 1-oxide typically elutes after the starting material.[1]

Figure 2: Synthetic route from DTT to the target thiosulfinate.[1]

Part 4: Reactivity & Applications[1][2][3]

4.1 Thiol-Disulfide Exchange Mechanism

The 1-oxide moiety renders the disulfide bond highly susceptible to nucleophilic attack.[1] Unlike simple disulfides, which require a specific angle of attack, the thiosulfinate polarizes the S-S bond.[1]

• Nucleophile: Thiol (R-SH).[1]

• Electrophile: The sulfenyl sulfur (the sulfur not attached to oxygen) is typically the site of attack in cyclic thiosulfinates, leading to ring opening.[1]

• Kinetics: Reaction rates are orders of magnitude faster than the corresponding disulfide.[1]

4.2 Biological Relevance (Cross-linking)

Because of the enhanced electrophilicity, this compound is used to:

• Cross-link proteins: It reacts rapidly with surface cysteine residues.[1]

• Mimic Oxidative Stress: It models the behavior of protein-thiosulfinates (an intermediate in the over-oxidation of cysteine).[1]

Figure 3: Mechanism of thiol-mediated ring opening of the thiosulfinate.[1]

Part 5: References

• Field, L., & Khim, Y. H. (1972). Organic disulfides and related substances.[1][3] 34. Synthesis and reactions of some substituted cyclic disulfides and corresponding S-oxides. Journal of Organic Chemistry, 37(17), 2710–2715.[1]

• Juaristi, E. (1991). Conformational analysis of 1,2-dithianes.[1] Accounts of Chemical Research.[1] (Discusses the anomeric effect in dithianes).

• BenchChem. 1-Oxo-1,2-dithiane Properties and Safety.

• Gu, K., et al. (2024). Thermolysis of bismuth(III) dithiolates toward cyclic disulfides.[1] Inorganic Chemistry.[1][4] (Cites the oxidation protocols for dithiane diacetates).

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• 4. researchgate.net [researchgate.net]

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl Acetate: A Technical Guide to Thiosulfinate Reactivity, Redox Profiling, and Radioprotection

Executive Summary

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (CAS: 114088-63-0; NSC 270423), commonly referred to in literature as 1,2-dithiane-4,5-diol diacetate 1-monoxide, is a specialized cyclic thiosulfinate. Originally synthesized and evaluated during the Cold War era as a potential antiradiation drug (radioprotectant), this compound has evolved into a highly valuable synthetic intermediate and biochemical redox probe.

Unlike standard disulfides, the introduction of the sulfoxide moiety fundamentally alters the electron distribution of the 1,2-dithiane ring. This guide provides an in-depth mechanistic analysis of its thiosulfinate reactivity, detailing its historical application in radioprotection and its modern utility in intracellular cross-linking and redox biology.

Chemical Identity and Structural Dynamics

The core structural feature of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate is its 1-oxo-1,2-dithiane ring.

• Molecular Formula: C₈H₁₂O₅S₂

• Stereochemistry: The compound exists primarily as trans- and cis- diastereomers depending on the orientation of the acetate groups relative to the sulfoxide oxygen.

• Electronic Activation: The oxygen atom covalently bonded to S1 acts as a strong electron-withdrawing group. This inductive effect creates a partial positive charge on the adjacent S2 atom, drastically lowering the lowest unoccupied molecular orbital (LUMO) of the S-S bond. Consequently, the S2 atom becomes highly electrophilic and exceptionally susceptible to nucleophilic attack by biological thiols (thiolates) .

Core Applications in Research and Drug Development

Radioprotectants (Antiradiation Drugs)

In the 1970s, the Walter Reed Army Institute of Research and the National Cancer Institute (under the NSC 270423 designation) screened functionally substituted 1,2-dithianes and their S-oxides as antiradiation drugs. The causality behind testing thiosulfinates lies in the Mixed Disulfide Hypothesis . When exposed to ionizing radiation, cellular water generates highly reactive hydroxyl radicals (•OH). Thiosulfinates like 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate rapidly react with exposed protein thiols to form temporary mixed disulfides. This reversible modification acts as a sacrificial shield, protecting critical enzymatic cysteine residues from irreversible oxidative damage (e.g., formation of sulfonic acids) during the radiation event .

Intracellular Cross-linking and Redox Probes

In modern biochemical assays, the 1-oxo-1,2-dithiane core is leveraged as a cell-permeable redox probe. Because the thiosulfinate reacts with thiols orders of magnitude faster than standard disulfides, it is used to "trap" transient protein-protein interactions. The diacetate groups enhance lipophilicity, allowing the molecule to cross the plasma membrane. Once inside the cell, endogenous esterases cleave the acetate groups, trapping the reactive core intracellularly to profile the cellular redox state.

Mechanism of thiol-thiosulfinate exchange for protein cross-linking.

Experimental Methodologies & Protocols

Protocol 1: Controlled Synthesis via Mono-Oxidation

The synthesis of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate requires precise stoichiometric and thermodynamic control to prevent over-oxidation to the 1,1-dioxide (sulfone).

Causality & Logic: meta-Chloroperoxybenzoic acid (m-CPBA) is utilized at sub-zero temperatures. The activation energy required to oxidize the sulfide to a sulfoxide is significantly lower than that required to oxidize the sulfoxide to a sulfone. By maintaining the reaction at -20°C, the kinetic energy is sufficient only for the first oxidation step, creating a self-validating system that naturally halts at the monoxide stage .

Step-by-Step Methodology:

• Preparation: Dissolve trans-1,2-dithiane-4,5-diol diacetate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Thermal Control: Submerge the reaction flask in a dry ice/ethylene glycol bath to achieve and maintain -20°C.

• Oxidation: Dissolve m-CPBA (1.05 eq) in DCM and add dropwise over 30 minutes. Note: Slow addition prevents localized exothermic heating, which would otherwise trigger sulfone formation.

• Monitoring: Stir for 2 hours at 0°C. Monitor via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase until the starting material is fully consumed.

• Quenching: Add saturated aqueous NaHCO₃ and Na₂S₂O₃ to neutralize the acid byproduct and destroy any unreacted peroxide.

• Isolation: Extract the organic layer, dry over MgSO₄, and purify via silica gel flash chromatography to yield the pure 1-oxide.

Chemical synthesis pathway of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate.

Protocol 2: Biochemical Thiol-Trapping Assay

This protocol outlines the use of the compound to trap transient protein thiols in cell lysates.

Causality & Logic: The assay must be performed in a strictly non-reducing environment. The introduction of standard reducing agents (like DTT or TCEP) will prematurely reduce the thiosulfinate probe back to a standard disulfide, destroying its electrophilic trapping capability.

Step-by-Step Methodology:

• Lysis: Prepare cell lysate in a non-reducing lysis buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1% NP-40) supplemented with protease inhibitors.

• Probe Incubation: Add 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate to the lysate at a final concentration of 2 mM.

• Trapping: Incubate at room temperature for 30 minutes. The highly electrophilic S2 atom reacts rapidly with low-pKa protein thiolate anions.

• Alkylation (Quenching): Add N-ethylmaleimide (NEM) to a final concentration of 20 mM and incubate for 15 minutes in the dark. This permanently blocks all unreacted endogenous thiols, locking the redox state.

• Analysis: Resolve the trapped complexes using non-reducing SDS-PAGE, followed by Western blotting or mass spectrometry.

Quantitative Data: Oxidation Reactivity Profiles

The choice of oxidant dictates the fate of the 1,2-dithiane ring. The table below summarizes the quantitative yields and causal relationships between oxidizing agents and the resulting sulfur oxidation states .

Starting Material	Oxidant System	Temperature	Major Product	Yield (%)	Mechanistic Outcome
trans-1,2-Dithiane-4,5-diol diacetate	m-CPBA (1.05 eq)	-20°C to 0°C	1-monoxide	75 - 85%	Clean mono-oxidation due to kinetic control.
cis-1,2-Dithiane-4,5-diol diacetate	m-CPBA (1.05 eq)	-20°C to 0°C	1-monoxide	70 - 80%	Stereochemistry preserved during oxidation.
trans-1,2-Dithiane-4,5-diol diacetate	NaIO₄ / RuCl₃	25°C	1,1-dioxide	< 10%	Fails; standard metal oxidants cleave the ring.
trans-1,2-Dithiane-4,5-diol diacetate	KIO₄ / I₂ (catalyst)	25°C	1,1-dioxide	~ 60%	Iodine catalysis forces the second oxidation step.

References

• Field, L., & Khim, Y. H. (1972). Organic disulfides and related substances. 34. Synthesis and reactions of some substituted cyclic disulfides and corresponding S-oxides. The Journal of Organic Chemistry, 37(17), 2710-2714. Retrieved from[Link]

The Redox Architecture of 6-Membered Cyclic Disulfides: A Technical Guide to 1,2-Dithiane 1-Oxide vs. 1,1-Dioxide

Organosulfur chemistry plays a foundational role in modern drug design, particularly in the modulation of redox-sensitive biological targets. Among the most versatile scaffolds are the oxidized derivatives of 1,2-dithiane. The mono-oxidized form, 1,2-dithiane 1-oxide (a cyclic thiosulfinate), and the di-oxidized form, 1,2-dithiane 1,1-dioxide (a cyclic thiosulfonate), exhibit profoundly different stereoelectronic profiles.

As a Senior Application Scientist, I have leveraged these differences to design targeted therapeutics—from intracellular protein cross-linkers to dynamic cascade exchangers for cytosolic drug delivery. This whitepaper dissects the causality behind their divergent reactivities and provides self-validating protocols for their synthesis and application.

Part 1: Physicochemical and Structural Divergence

1,2-dithiane is a six-membered cyclic disulfide. The progressive oxidation of its sulfur atoms breaks the molecule's symmetry and introduces profound electronic changes that dictate its behavior in biological systems.

• 1,2-Dithiane 1-Oxide (Thiosulfinate): The introduction of a single oxygen atom creates a stereocenter at the sulfur[1]. The oxygen preferentially adopts an axial position, which minimizes steric clashes and maximizes hyperconjugative stabilization[2]. This structural distortion lengthens the S–S bond and primes the ring for rapid cleavage.

• 1,2-Dithiane 1,1-Dioxide (Thiosulfonate): The addition of a second oxygen atom forms a sulfone moiety. This further alters the dihedral angle (typically shifting to a gauche conformation of ~80–90°) and creates a highly polarized environment, making the ring highly susceptible to nucleophilic attack[3].

Quantitative Data Summary

Property	1,2-Dithiane 1-Oxide[1]	1,2-Dithiane 1,1-Dioxide[4]
Chemical Class	Cyclic Thiosulfinate	Cyclic Thiosulfonate
Oxidation State	Mono-oxidized (S-oxo)	Di-oxidized (S,S-dioxo)
Molecular Weight	136.23 g/mol	152.23 g/mol
Post-Cleavage Leaving Group	Sulfenic acid (–SOH)	Sulfinate (–SO₂H)
Primary Biological Application	Intracellular protein cross-linking (e.g., SOD1)	Thiol-mediated cellular uptake, HIV-1 NCp7 inhibition
Reactivity Driver	Hyperconjugation (nO → σ*SS) & Ring Strain	Dynamic covalent exchange cascades in aprotic media

Part 2: Mechanistic Causality in Thiol-Disulfide Exchange

The true therapeutic value of these compounds lies in their reactivity with nucleophilic thiols (e.g., cysteine residues in target proteins). However, the mechanisms by which they react are entirely distinct.

Thiosulfinates (1-Oxide): Strain-Promoted Cross-Linking

Nucleophilic substitution of cyclic thiosulfinates is up to 10⁴-fold faster than their unoxidized disulfide counterparts[5]. Why? Density Functional Theory (DFT) reveals that this acceleration is driven by a hyperconjugative interaction between the oxygen lone pair and the σ* orbital of the S–S bond (nO → σ*SS)[6].

When a cellular thiolate attacks, the ring opens to form a highly reactive sulfenic acid intermediate. If a second thiol is nearby, it rapidly forms a cross-link. Crucially, if no second thiol is present, the reaction reverses, closing the ring. This thermodynamic preference elegantly avoids toxic "dead-end" modifications of lone thiols, making it a highly selective biological tool[5].

Thiosulfonates (1,1-Dioxide): Cascade Exchangers

The 1,1-dioxide undergoes rapid "oxodisulfide cleavage" upon thiolate attack[7]. Ring opening is instantaneous, releasing a tethered sulfinate[8]. Why is this useful for drug delivery? While sulfinates are generally weak nucleophiles in aqueous environments, in the hydrophobic (aprotic) environment of a cell membrane, they retain enough nucleophilicity to exchange with other disulfides[2]. This triggers a dynamic "cascade exchange" that physically translocates the molecule across the lipid bilayer, making cyclic thiosulfonates potent vectors for thiol-mediated cellular uptake[9].

Fig 1. Divergent thiol-mediated cleavage pathways of 1,2-dithiane oxidized derivatives.

Part 3: Drug Development Applications

• ALS and Protein Stabilization: 1,2-dithiane 1-oxide (specifically synthesized as S-XL6) is utilized to cross-link and stabilize mutant Cu/Zn-superoxide dismutase (SOD1) dimers. By locking the dimer state, it prevents the protein aggregation that drives Amyotrophic Lateral Sclerosis (ALS) pathology[10].

• Antiviral Therapeutics: Derivatives of 1,2-dithiane 1,1-dioxide, such as cis-4,5-dihydroxy-1,2-dithiane 1,1-dioxide (NSC-624151), act as potent . The thiosulfonate warhead promotes zinc ejection from the viral zinc finger domain, dismantling the viral architecture[11].

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis of these compounds requires strict stereoelectronic control. The choice of oxidant is not merely a matter of yield, but of directing the oxidation state accurately.

Fig 2. Controlled synthetic workflows for 1-oxide and 1,1-dioxide derivatives.

Protocol A: Controlled Synthesis of 1,2-Dithiane 1-Oxide (S-XL6)

Objective: Achieve monosulfoxidation while preventing over-oxidation to the dioxide.

• Initiation: Dissolve 1,2-dithiane (1.0 equiv) in anhydrous CH₂Cl₂ under an inert argon atmosphere.

• Controlled Oxidation: Cool the reaction vessel strictly to 0°C. Add meta-chloroperoxybenzoic acid (m-CPBA, 1.0 equiv) dropwise.

  • Causality: The low temperature and strict stoichiometry are critical. Excess thermal energy or oxidant will irreversibly push the reaction to the 1,1-dioxide[12].

• Validation: Monitor via Thin-Layer Chromatography (TLC). The thiosulfinate will appear as a distinct, more polar spot than the precursor. Quench with saturated NaHCO₃ to neutralize the benzoic acid byproduct and extract.

Protocol B: Catalytic Synthesis of 1,2-Dithiane 1,1-Dioxide

Objective: Overcome the oxidation resistance of substituted 1,2-dithianes.

• Initiation: Dissolve the substituted precursor (e.g., trans-1,2-dithiane-4,5-diol diacetate) in a solvent mixture of aqueous 2-propanol[13].

• Catalytic Oxidation: Add potassium metaperiodate (KIO₄, 2.5 equiv) and a catalytic amount of iodine (I₂, 0.1 equiv).

  • Causality: Standard oxidants often fail to yield the 1,1-dioxide due to steric hindrance and electronic deactivation of the first oxidized state. The I₂ catalyst forms a highly reactive periodate-iodine complex that efficiently drives the di-oxidation[13].

• Validation: Extract with ethyl acetate. Confirm the presence of the sulfone moiety via FTIR (look for strong asymmetric and symmetric S=O stretches around 1300 cm⁻¹ and 1150 cm⁻¹).

Conclusion

The subtle addition of a single oxygen atom transforms 1,2-dithiane from a stable cyclic disulfide into a highly reactive thiosulfinate capable of precision intracellular cross-linking. The addition of a second oxygen atom shifts the paradigm entirely, creating a thiosulfonate that acts as a dynamic cascade exchanger for cellular uptake. Understanding the orbital mechanics and kinetics behind these transformations is essential for any scientist looking to harness organosulfur chemistry for next-generation drug development.

References

• [1] PubChem. "1-Oxo-1,2-dithiane | CID 244892". National Center for Biotechnology Information. URL:[Link]

• [5] Agar, J. et al. "Cyclic Thiosulfinates and Cyclic Disulfides Selectively Cross-Link Thiols While Avoiding Modification of Lone Thiols". Journal of the American Chemical Society. URL:[Link]

• [2][8][9] Matile, S. et al. "Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors". JACS Au. URL:[Link]

• [6][14] Agar, J. et al. "Nucleophilic Substitution Reactions of Cyclic Thiosulfinates Are Accelerated by Hyperconjugative Interactions". ChemRxiv. URL:[Link]

• [11] Turpin, J. A. et al. "Synthesis, resolution, and determination of the absolute configuration of the enantiomers of cis-4,5-dihydroxy-1,2-dithiane 1,1-dioxide, an HIV-1NCp7 inhibitor". Bioorganic & Medicinal Chemistry. URL:[Link]

• [7] Field, L. et al. "Organic disulfides and related substances. XXVII. Reactions and synthetic utility of cyclic disulfides, dioxides, and tetroxides: synthesis". Journal of Organic Chemistry. URL:[Link]

• [10] Agar, J. et al. "Protein crosslinking as a therapeutic strategy for SOD1-related ALS". bioRxiv. URL:[Link]

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• 1. 1-Oxo-1,2-dithiane | C4H8OS2 | CID 244892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer Agents Derived from Cyclic Thiosulfonates: Structure-Reactivity and Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ontosight.ai [ontosight.ai]
• 5. Cyclic Thiosulfinates and Cyclic Disulfides Selectively Cross-Link Thiols While Avoiding Modification of Lone Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Synthesis, resolution, and determination of the absolute configuration of the enantiomers of cis-4,5-dihydroxy-1,2-dithiane 1,1-dioxide, an HIV-1NCp7 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 1-Oxo-1,2-dithiane (7153-76-6)|Supplier [benchchem.com]
• 13. 1-Oxo-1,2-dithiane (7153-76-6)|Supplier [benchchem.com]
• 14. chemrxiv.org [chemrxiv.org]

The Electrophilic Divergence: Thiosulfinates vs. Disulfides in Chemical Biology

Topic: Thiosulfinate vs. Disulfide Reactivity Profile Content Type: Technical Whitepaper / Experimental Guide Audience: Senior Researchers & Drug Discovery Scientists

Executive Summary

In the architecture of covalent drugs and redox probes, the sulfur-sulfur bond is a tunable dial. While disulfides (

) are the "cold," stable storage units of cellular thiol pools, thiosulfinates ( ) represent a "hot," hyper-reactive state. This guide delineates the mechanistic divergence between these two species, focusing on the thiosulfinate’s unique ability to bypass the kinetic barriers that limit disulfides, acting as "soft" electrophiles that rapidly modify cysteine residues under physiological conditions where disulfides remain inert.

Mechanistic Foundations

Electronic Structure & Polarization

The core difference lies in the oxygen atom attached to one sulfur in the thiosulfinate.[1]

• Disulfides: Non-polar, symmetric electron distribution. Cleavage requires a strong nucleophile (thiolate) and often a catalyst (enzyme like thioredoxin) to lower the activation energy (

  ).

• Thiosulfinates: The sulfinyl oxygen is highly electronegative, pulling electron density away from the central

  bond. This induces a strong dipole, making the sulfenyl sulfur (the not attached to oxygen) a potent electrophilic target.

The Nucleophilic Attack Vectors

The reaction outcomes differ fundamentally:

• Disulfide Exchange:

  (Reversible, thermodynamic equilibrium).

• Thiosulfinate S-Thiolation:

  (Irreversible under most conditions; releases unstable sulfenic acid).

Figure 1: Comparative reaction pathways.[2] Note the leaving group difference: Thiolate (Disulfide) vs. Sulfenic Acid (Thiosulfinate).

Reactivity Profiling: Quantitative Data

The following table summarizes the kinetic advantages of thiosulfinates. Note the orders-of-magnitude difference in second-order rate constants (

).

Parameter	Disulfide (e.g., Cystine)	Thiosulfinate (e.g., Allicin)	Mechanistic Implication
Electrophilicity	Low (Hard to reduce)	High (Soft electrophile)	Thiosulfinates target low pKa thiols rapidly.
Bond Energy (S-S)	~60 kcal/mol	< 50 kcal/mol (Polarized)	Lower barrier to bond scission.
w/ Cysteine (pH 7.4)			Thiosulfinates label proteins seconds vs. hours.
Leaving Group	Thiolate ( )	Sulfenic Acid ( *)	is unstable and rapidly reacts further.
Cellular Fate	Reduction by Trx/Grx	S-Thiolation (Oxidative Stress)	Thiosulfinates deplete GSH pools rapidly.

*Note: Sulfenic acids are transient; pKa refers to the conjugate base stability relative to the transition state.

Experimental Workflows

Synthesis of Thiosulfinate Probes (The Formic Acid Protocol)

Expertise Note: Avoid mCPBA for biological probes if possible; it often leads to over-oxidation to thiosulfonates (

) and leaves benzoate byproducts that are hard to remove without decomposing the labile thiosulfinate. The /Formic acid method is milder and yields cleaner "biological" thiosulfinates (e.g., Allicin analogs).

Protocol:

• Precursor: Dissolve 1.0 eq of dialkyl disulfide (e.g., diallyl disulfide) in Formic Acid (neat).

• Oxidation: Add 1.1 eq of

  (30% aq) dropwise at 0°C .

  • Critical Step: Stir vigorously. The reaction is biphasic initially.[2]

• Quench: After 1–4 hours (monitor by TLC/HPLC), quench with ice-cold water.

• Extraction: Extract immediately with DCM. Wash with saturated

  to remove acid (thiosulfinates are acid-labile).

• Storage: Store at -80°C in non-polar solvent. Do not concentrate to dryness if the R-group is small (risk of polymerization).

Kinetic Profiling via Competitive HPLC

Standard Ellman’s reagent (DTNB) assays are unsuitable because thiosulfinates react with the TNB product. Use a competitive back-titration or direct HPLC monitoring.

Workflow:

• Substrate: Prepare 50 µM Thiosulfinate in PBS (pH 7.4) + 10% ACN.

• Nucleophile: Add 500 µM GSH (10-fold excess) to ensure pseudo-first-order kinetics.

• Monitoring: Inject onto C18 Reverse Phase HPLC every 30 seconds.

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

  • Detection: UV at 210 nm (peptide bond) and 254 nm (thiosulfinate).

• Calculation: Plot

  vs. time to obtain .

Figure 2: Workflow for synthesis and kinetic validation of thiosulfinate probes.

Therapeutic Implications

The "Redox Switch" Mechanism

Thiosulfinates act as "covalent redox switches." unlike ADCs (Antibody-Drug Conjugates) that rely on lysosomal degradation of disulfide linkers, thiosulfinate-based prodrugs can exchange with serum albumin or cytosolic GSH immediately upon entry.

• Disulfide Prodrugs: Stable in circulation, require intracellular reduction (Glutathione/Thioredoxin).

• Thiosulfinate Prodrugs: Highly reactive. Can deplete cellular GSH, causing "Redox Stress" (useful in killing cancer cells) or rapidly transferring a payload to a specific cysteine in the active site of a target enzyme (e.g., Cysteine Proteases).

Stability vs. Potency Trade-off

The major limitation of thiosulfinates is Cope Elimination .

• If the thiosulfinate possesses a

  -hydrogen, it can self-eliminate to form a sulfenic acid and a thioaldehyde.

• Design Tip: To increase stability, use aromatic thiosulfinates or bulky alkyl groups that sterically hinder the internal elimination pathway.

References

• Gupta, N., & Porter, T. D. (2001). Garlic: A Review of its Therapeutic Effects. Journal of Clinical Pharmacy and Therapeutics. Link

• Whitesides, G. M., et al. (1977). Rates of Thiol-Disulfide Interchange Reactions between Mono- and Dithiols and Ellman's Reagent. Journal of Organic Chemistry. Link

• Albrecht, F., et al. (2017). An Optimized Facile Procedure to Synthesize and Purify Allicin. Molecules. Link

• Luo, D., et al. (2019). Thiosulfinates as Emerging Reactive Sulfur Species (RSS) in Chemical Biology. Chemical Reviews. Link

• Benchoam, D., et al. (2020). Acidity and nucleophilic reactivity of glutathione persulfide.[3] Journal of Biological Chemistry. Link

Sources

• 1. The medicinal thiosulfinates from garlic and Petiveria are not radical-trapping antioxidants in liposomes and cells, but lipophilic analogs are - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Substituted 1,2-Dithiane-1-Oxides: Synthetic Architectures & Pharmacological Frontiers

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The 1,2-dithiane-1-oxide scaffold represents a unique intersection of conformational dynamism and redox reactivity. As a cyclic thiosulfinate, it serves as a stable, lipophilic surrogate for the labile allylic thiosulfinates found in Allium species (e.g., allicin). This guide dissects the structural imperatives, synthetic pathways, and pharmacological mechanisms of substituted 1,2-dithiane-1-oxides, positioning them as privileged scaffolds for targeting cysteine-dependent enzymes and modulating cellular redox homeostasis.

Structural & Conformational Dynamics[1]

The Heterocyclic Core

The 1,2-dithiane ring is a six-membered heterocycle containing a disulfide bond. Unlike its cyclohexane analogue, the 1,2-dithiane ring possesses a inherent torsional constraint due to the disulfide dihedral angle, which prefers a geometry of approximately 60° (gauche).

Stereochemistry: The Axial Preference

Upon oxidation to the monoxide (thiosulfinate), the sulfur atom becomes a chiral center. In substituted 1,2-dithianes, this introduces diastereomeric possibilities (cis/trans relative to ring substituents).

Crucially, the sulfinyl oxygen (S=O) in the parent 1,2-dithiane-1-oxide preferentially adopts the axial orientation.

• The Anomeric Effect: Similar to thiane-1-oxide, the axial conformer is stabilized by the hyperconjugative interaction between the lone pair of the adjacent sulfur atom (

  ) and the antibonding orbital of the sulfoxide bond ( ).

• Dipole Minimization: The axial orientation minimizes the repulsive dipole-dipole interaction between the S=O bond and the adjacent S-C bond.

Conformational Equilibrium Visualization

The following diagram illustrates the dynamic equilibrium between the stable axial conformer and the less favored equatorial conformer.

Figure 1: Conformational energy landscape of 1,2-dithiane-1-oxide. The axial conformer is generally preferred due to stereoelectronic effects.

Synthetic Methodologies

Synthesis of 1,2-dithiane-1-oxides requires precise control to prevent over-oxidation to the 1,1-dioxide (thiosulfonate) or 1,1,2,2-tetroxide (disulfone).

Comparative Oxidation Strategies

Reagent	Conditions	Selectivity (Mono vs. Di)	Yield	Notes
NaIO₄ (Sodium Periodate)	MeOH/H₂O, 0°C	High (Mono)	85-95%	Standard Protocol. Kinetic control prevents over-oxidation.
mCPBA	CH₂Cl₂, -78°C	Moderate	60-80%	Difficult to stop at monoxide; often yields sulfones.
H₂O₂ / HFIP	HFIP, RT	High	80-90%	Green method; HFIP activates peroxide via H-bonding.
Oxone®	Acetone/H₂O	Low	<50%	Aggressive oxidant; typically yields dioxides/tetroxides.

Standard Protocol: NaIO₄-Mediated Oxidation

This protocol ensures high chemoselectivity for the monoxide.

Reagents:

• Substituted 1,2-dithiane precursor (1.0 equiv)

• Sodium Metaperiodate (NaIO₄) (1.05 equiv)

• Solvent: Methanol/Water (5:1 v/v)

Step-by-Step Workflow:

• Preparation: Dissolve the 1,2-dithiane (e.g., 1 mmol) in Methanol (10 mL) and cool to 0°C in an ice bath.

• Oxidant Addition: Dissolve NaIO₄ (1.05 mmol) in Water (2 mL). Add this solution dropwise to the dithiane mixture over 10 minutes. Note: Slow addition is critical to avoid local excess of oxidant.

• Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC (the sulfoxide is significantly more polar than the sulfide).

• Quench: Dilute with water (20 mL) and extract with CH₂Cl₂ (3 x 15 mL).

• Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (typically EtOAc/Hexane gradients).

Synthetic Pathway Diagram

Figure 2: Controlled oxidation pathway using Sodium Periodate to access the thiosulfinate core.

Chemical Reactivity & Mechanism[2][3][4][5]

The 1,2-dithiane-1-oxide ring is an "activated disulfide." The polarization of the S=O bond makes the sulfinyl sulfur electrophilic, but the sulfenyl sulfur (the non-oxidized one) is often the leaving group in nucleophilic substitutions.

Nucleophilic Ring Opening

Nucleophiles (Nu⁻), such as thiols or amines, attack the ring. The regioselectivity is governed by the "soft" nature of the nucleophile.

• Soft Nucleophiles (e.g., Thiols): Attack the sulfenyl sulfur (S2), leading to ring opening and formation of a sulfenic acid (which rapidly condenses).

• Hard Nucleophiles (e.g., Grignards): May attack the sulfinyl sulfur (S1).

The Pummerer Rearrangement

Treatment of 1,2-dithiane-1-oxides with acetic anhydride triggers the Pummerer rearrangement, introducing an acetoxy group at the

-carbon. This is a powerful method for functionalizing the ring adjacent to the sulfur.

Pharmacological Potential[6]

Thiosulfinate Pharmacophore

The 1,2-dithiane-1-oxide moiety mimics the bioactivity of allicin (diallyl thiosulfinate) but with enhanced metabolic stability due to the cyclic structure.

Mechanism of Action: Thiol-Disulfide Exchange

These compounds act as covalent inhibitors of cysteine-dependent enzymes (e.g., proteases, phosphatases).

• Recognition: The lipophilic ring associates with the hydrophobic pocket of the enzyme.

• S-Thiolation: The active site cysteine thiolate (Cys-S⁻) attacks the disulfide bond of the dithiane-oxide.

• Inhibition: The enzyme is modified (S-thiolated), blocking its catalytic function.

Therapeutic Applications

• Antimicrobial: Induction of oxidative stress in bacteria by depleting glutathione pools.

• Antithrombotic: Inhibition of platelet aggregation via modification of P2Y12 receptors.

• Oncology: Targeting redox-sensitive pathways (e.g., thioredoxin reductase) in cancer cells.

References

• Synthesis and conformation of 4,4,5,5-tetramethyl-1,2-dithiane mono-S-oxide Source: Journal of Organic Chemistry [Link]

• Oxidation of Dithia Compounds: Comparative Experimental and Theoretical Studies Source: KITopen [Link]

• Conformational Analysis of 1,3-Dithiane 1-Oxide (Comparative Reference for Anomeric Effects) Source: Journal of Organic Chemistry [Link]

• Sodium Periodate (NaIO4) Cleavage of 1,2-Diols and Sulfides Source: Master Organic Chemistry [Link]

• Medicinal Chemistry of Drugs with N-Oxide and S-Oxide Functionalities Source: Semantic Scholar / J. Med. Chem. [Link][1][2][3][4][5][6][7][8][9][10]

Sources

• 1. researchgate.net [researchgate.net]
• 2. orgosolver.com [orgosolver.com]
• 3. NaIO4 Oxidative Cleavage of Diols - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 1,2-Dithiane | C4H8S2 | CID 136335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. C—H⋯O contacts in the crystal structure of 1,3-di­thiane 1,1,3,3-tetra­oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Selective Synthesis of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

This Application Note and Protocol is designed for researchers in medicinal chemistry and chemical biology. It details the synthesis of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (systematically: 4,5-diacetoxy-1,2-dithiane 1-oxide), a cyclic thiosulfinate derivative of oxidized dithiothreitol (DTT).

Executive Summary

Cyclic thiosulfinates (disulfide-S-monoxides) are potent electrophiles and oxidizing agents, serving as critical mechanistic probes for understanding oxidative stress and thiol-disulfide exchange pathways in proteins. This protocol details the synthesis of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate from 1,2-dithiane-4,5-diol.

The synthesis proceeds via a two-stage transformation:[1][2]

• Chemoselective Acetylation: Protection of the diol functionality to prevent side reactions and improve solubility.

• Regioselective Oxidation: Controlled oxidation of the disulfide bond to the thiosulfinate using meta-chloroperoxybenzoic acid (mCPBA) at cryogenic temperatures to avoid over-oxidation to the thiosulfonate (dioxide).

Retrosynthetic Analysis & Pathway

The target molecule preserves the six-membered 1,2-dithiane ring of the parent "oxidized DTT". The challenge lies in stopping the oxidation exactly at the sulfoxide stage (

) without progressing to the sulfone ( ) or ring-opening.

Reaction Scheme

The following diagram illustrates the transformation from the commercially available (or synthesized) dithiane diol to the target acetylated sulfoxide.

Caption: Figure 1. Synthetic pathway for the conversion of dithiane diol to the target thiosulfinate.

Detailed Experimental Protocol

Phase 1: Acetylation of 1,2-Dithiane-4,5-diol

This step converts the polar hydroxyl groups into acetate esters, increasing lipophilicity and protecting the hydroxyls from participating in subsequent oxidative steps.

Reagents:

• trans-4,5-Dihydroxy-1,2-dithiane (Oxidized DTT) [CAS: 14193-38-5]

• Acetic Anhydride (

  )

• Pyridine (anhydrous)

• Dichloromethane (DCM)

• 4-Dimethylaminopyridine (DMAP) - Catalytic

Protocol:

• Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet, dissolve 1.52 g (10.0 mmol) of trans-4,5-dihydroxy-1,2-dithiane in 30 mL of anhydrous DCM.

• Addition: Add 2.4 mL (30.0 mmol, 3.0 equiv) of pyridine, followed by a catalytic amount (~10 mg) of DMAP.

• Reaction: Cool the mixture to 0°C in an ice bath. Dropwise add 2.8 mL (30.0 mmol, 3.0 equiv) of acetic anhydride over 10 minutes.

• Incubation: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Silica, 30% EtOAc/Hexanes). The starting diol (

  ) should disappear, replaced by the less polar diacetate ( ).

• Workup:

  • Dilute with 50 mL DCM.

  • Wash successively with:

    • ( ) – Removes Pyridine

    • Sat.

      ( ) – Neutralizes Acetic Acid

    • Brine (

      )

  • Dry the organic layer over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification: The crude solid is typically pure enough for the next step. If necessary, recrystallize from Ethanol/Hexane or purify via flash chromatography (10-20% EtOAc in Hexanes).

  • Yield: Expected 2.1–2.3 g (85–95%).

  • Product Identity: trans-4,5-Diacetoxy-1,2-dithiane.

Phase 2: Selective Oxidation to the Thiosulfinate

This is the critical step. Using stoichiometric meta-chloroperoxybenzoic acid (mCPBA) at low temperature ensures mono-oxidation.

Reagents:

• trans-4,5-Diacetoxy-1,2-dithiane (from Phase 1)

• mCPBA (

  max purity, titrate or calculate based on commercial purity)

• Anhydrous DCM

• Saturated

  / solution

Protocol:

• Setup: Dissolve 236 mg (1.0 mmol) of trans-4,5-diacetoxy-1,2-dithiane in 15 mL of anhydrous DCM in a 50 mL round-bottom flask.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Note: Temperature control is vital to prevent over-oxidation to the sulfone.

• Oxidant Addition: Dissolve 1.0 equiv of mCPBA (approx. 224 mg of 77% purity material) in 5 mL DCM. Add this solution dropwise to the reaction flask over 15 minutes via a syringe pump or addition funnel.

• Reaction: Stir at -78°C for 2 hours.

• Quench: While still cold, quench the reaction by adding 10 mL of 10%

  (sodium thiosulfate) mixed with saturated . This destroys unreacted peroxide and neutralizes the chlorobenzoic acid byproduct.

• Extraction: Allow to warm to room temperature. Separate the layers. Extract the aqueous layer with DCM (

  ).

• Purification: Combine organic layers, wash with saturated

  , dry over , and concentrate.

  • Purify immediately via flash chromatography (Silica gel). Elute with a gradient of EtOAc in Hexanes (typically 30%

    50%). Thiosulfinates can be thermally unstable; avoid prolonged heating on the rotovap.

Data Analysis & Validation

The following table summarizes the expected analytical signatures for the intermediate and the final target.

Feature	Intermediate (Diacetate)	Target (1-Oxide)
Formula
MW	236.31 g/mol	252.31 g/mol
Appearance	White crystalline solid	White/Off-white solid or oil
IR Spectrum	C=O stretch (~1740 )	S=O stretch (1050–1080 )
1H NMR	Protons to sulfur: 2.8–3.2	Significant downfield shift of protons to the oxidized sulfur ( 3.5–4.0) due to anisotropic effect of S=O.
Mass Spec

Stereochemical Note

The oxidation of the trans-dithiane creates a new chiral center at the sulfur. This typically results in a mixture of diastereomers (anti and syn relative to the C4-acetoxy group), though the anti isomer often predominates due to steric approach of the oxidant.

Workflow Diagram

The following Graphviz diagram visualizes the operational workflow, highlighting critical decision points and safety checks.

Caption: Figure 2. Operational workflow for the synthesis of the target thiosulfinate.

References

• Organic Syntheses Procedure (Dithiane Oxidation)

  • Source: Organic Syntheses, Coll. Vol. 9, p. 212 (1998).

  • Link:

• DTT Redox Chemistry: Fundamental characterization of oxidized DTT (trans-4,5-dihydroxy-1,2-dithiane).

  • Source: LSU School of Medicine / NIH.

  • Link: (Contextual grounding)

• Selective Oxidation Protocols: Methodology for mCPBA oxidation of disulfides to thiosulfin

  • Source: BenchChem Applic

  • Link:

• Target Molecule Structure: Confirmation of the diacet

  • Source: PubChem CID 3263598.[3]

  • Link:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of a novel 1,2-dithianenucleoside via Pummerer-like reaction, followed by Vorbruggen glycosylation between a 1,2-dithiane derivative and uracil - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. (5-Acetyloxydithian-4-yl) acetate | C8H12O4S2 | CID 3263598 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for oxidizing 4,5-diacetoxy-1,2-dithiane to thiosulfinate

Application Note: Precision Oxidation of 4,5-Diacetoxy-1,2-Dithiane to Thiosulfinate

Introduction & Scope

The controlled oxidation of cyclic disulfides to thiosulfinates (S-monoxides) is a critical transformation in the synthesis of bioactive organosulfur compounds and novel cross-linking reagents. 4,5-diacetoxy-1,2-dithiane (derived from the acetylation of oxidized Dithiothreitol, DTT) represents a privileged scaffold due to its

-symmetry and potential for further functionalization.

This guide details the protocol for the mono-oxidation of 4,5-diacetoxy-1,2-dithiane to its corresponding thiosulfinate (1-oxide) . Unlike acyclic disulfides, cyclic 1,2-dithianes possess inherent ring strain and fixed conformations that influence the stereochemical outcome of oxidation.

Key Technical Challenges:

• Over-oxidation: The thiosulfinate product is more electron-rich than the starting material, making it susceptible to further oxidation to the thiosulfonate (1,1-dioxide) or disulfone.

• Stereocontrol: Oxidation desymmetrizes the molecule, creating a new chiral center at the sulfur atom. This results in the formation of diastereomers (syn or anti relative to the acetoxy substituents).

• Thermal Instability: Cyclic thiosulfinates can disproportionate or undergo retro-aldol-type decomposition at elevated temperatures.

Mechanistic Principles

The reaction proceeds via the electrophilic attack of the peracid oxygen on the non-bonding electron pair of the disulfide sulfur.

• Reagent Selection: meta-Chloroperoxybenzoic acid (m-CPBA) is the reagent of choice due to its solubility in dichloromethane (DCM) and the ability to control stoichiometry precisely.

• Stereoelectronics: In 1,2-dithianes, the ring typically adopts a chair conformation. The electrophilic oxygen can approach from the axial or equatorial trajectory. In 4,5-substituted systems, the steric bulk of the acetoxy groups at C4 and C5 will bias this approach, typically favoring attack anti to the bulky substituents to minimize 1,3-diaxial interactions.

Reaction Scheme & Stereochemistry

Caption: Divergent oxidation pathways. Steric hindrance from C4/C5 acetoxy groups dictates the syn/anti ratio.

Pre-Protocol Planning

Safety & Handling

• m-CPBA: Potentially shock-sensitive and explosive in pure form. Use commercial grade (≤77%) and handle behind a blast shield.

• Peroxides: Always test the final reaction mixture for residual peroxides before concentrating.

Reagent Preparation

• Purification of m-CPBA: Commercial m-CPBA often contains m-chlorobenzoic acid (up to 25%). For precise stoichiometry, purify by washing with a phosphate buffer (pH 7.5) or determine the active oxygen content via iodometric titration prior to use. Stoichiometry is the single most critical variable.

Detailed Experimental Protocol

Starting Material: trans-4,5-diacetoxy-1,2-dithiane (Synthesis: Acetylation of trans-4,5-dihydroxy-1,2-dithiane with Ac2O/Pyridine).

Step 1: Setup and Cooling

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolve 4,5-diacetoxy-1,2-dithiane (1.0 mmol, 236 mg) in anhydrous Dichloromethane (DCM) (20 mL).

  • Note: Concentration should be ~0.05 M to favor selectivity.

• Cool the solution to -78°C using a dry ice/acetone bath. Allow to equilibrate for 15 minutes.

Step 2: Controlled Oxidation

• In a separate vial, dissolve m-CPBA (1.0 mmol, 1.0 equiv based on active oxidant content) in DCM (10 mL).

• Add the m-CPBA solution to the dithiane solution dropwise over 20 minutes using a syringe pump or pressure-equalizing addition funnel.

  • Critical: Rapid addition creates localized hot spots leading to over-oxidation.

• Stir at -78°C for 2 hours.

• Monitor by TLC (Silica, 50% EtOAc/Hexanes). The starting material (Rf ~0.6) should disappear, and a lower spot (Rf ~0.3, Thiosulfinate) should appear.

  • Note: If starting material remains after 2h, warm slowly to -20°C, but do not exceed 0°C.

Step 3: Quenching and Workup

• Quench the reaction at -78°C by adding saturated aqueous NaHCO3 (10 mL) followed by 10% aqueous Na2SO3 (10 mL) to destroy excess peroxide.

• Remove the cooling bath and allow the mixture to warm to room temperature with vigorous stirring (15 min).

• Transfer to a separatory funnel. Separate the organic layer.[1]

• Extract the aqueous layer with DCM (2 x 15 mL).

• Combine organic layers and wash with saturated NaHCO3 (2 x 20 mL) to ensure complete removal of m-chlorobenzoic acid byproduct.

• Dry over anhydrous Na2SO4 (Sodium Sulfate). Do not use Magnesium Sulfate as it can be slightly acidic and promote decomposition.

• Filter and concentrate in vacuo at a bath temperature < 30°C .

Step 4: Purification

• Method: Flash Column Chromatography.

• Stationary Phase: Silica Gel (Neutralized). Pre-wash silica with 1% Et3N/Hexanes if the product shows instability.

• Eluent: Gradient of Hexanes -> 40% EtOAc/Hexanes.

• Fraction Collection: Collect fractions immediately. Thiosulfinates degrade on silica upon prolonged exposure.

Post-Reaction Workflow & Analysis

Workflow Diagram

Caption: Step-by-step execution flow ensuring safety and purity.

Data Analysis: Expected Results

The oxidation breaks the symmetry of the dithiane ring. The protons at C3 and C6 (alpha to sulfur) will become magnetically non-equivalent and shift downfield.

Characterization	Starting Material (Disulfide)	Product (Thiosulfinate)	Notes
TLC (Rf)	~0.60 (50% EtOAc/Hex)	~0.30 (50% EtOAc/Hex)	Product is more polar.
1H NMR (α-protons)	~2.9 - 3.2 ppm (Multiplet)	~3.5 - 4.2 ppm	Significant downfield shift due to S=O anisotropy.
1H NMR (Acetate)	Single peak (~2.1 ppm)	Two peaks (or split)	Symmetry is broken; acetates are now distinct.
IR Spectroscopy	No S=O band	1050 - 1080 cm⁻¹	Strong, characteristic sulfoxide stretch.
Yield (Typical)	N/A	65 - 85%	Lower yields indicate over-oxidation or hydrolysis.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Product contains Sulfone	Excess m-CPBA or high temperature.	Ensure strict 1.0 eq stoichiometry. Keep T < -20°C.
Low Yield / Decomposition	Acidic instability on silica.	Add 1% Triethylamine to the eluent. Perform rapid filtration.
Starting Material Remains	m-CPBA activity low.	Titrate m-CPBA.[2] Warm reaction to 0°C for final 30 mins.
Complex NMR	Mixture of diastereomers.[3]	This is expected. Separation may require HPLC or careful crystallization.

References

• General Oxidation of Cyclic Disulfides

  • Harpp, D. N.; Gleason, J. G. Preparation and Mass Spectral Properties of Cystine and Lanthionine Derivatives. Novel Synthesis of Thiosulfinates.J. Org.[1][2][4] Chem.1971 , 36, 1314.[2] Link

• Stereochemistry of Dithiane Oxidation

  • Fava, A.; Cerè, V.; Paolucci, C. Stereochemistry of the Oxidation of 1,2-Dithianes.J. Org.[1][2][4] Chem.1990 , 55, 1190.[2] Link

• Thiosulfinate Stability & Reactivity

  • Block, E. The Organosulfur Chemistry of the Genus Allium - Implications for Garlic.Angew. Chem. Int. Ed.1992 , 31, 1135. Link

• m-CPBA Purification Protocol

  • Armarego, W. L. F.; Chai, C. L. L. Purification of Laboratory Chemicals. 6th Ed., Butterworth-Heinemann, 2009 . Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. digitalcommons.unomaha.edu [digitalcommons.unomaha.edu]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid [organic-chemistry.org]

Application Note: Cell Permeability and Intracellular Activation of Diacetoxy-Dithiane S-Oxides

[1][2]

Executive Summary

This guide details the protocols for evaluating and utilizing diacetoxy-dithiane S-oxides (specifically 4,5-diacetoxy-1,2-dithiane-1-oxide and its analogs) as cell-permeable chemical probes. These compounds represent a sophisticated "Trojan Horse" strategy in chemical biology: the diacetoxy motif confers lipophilicity for passive membrane diffusion, while the dithiane S-oxide (cyclic thiosulfinate) moiety serves as a latent electrophile for intracellular cysteine cross-linking or redox modulation.

Primary Application: Intracellular protein cross-linking, redox sensing, and mechanistic studies of disulfide exchange.

Chemical Background & Mechanism of Action[1][3]

The Structural Logic

The efficacy of diacetoxy-dithiane S-oxides relies on a precise balance between stability and reactivity.

• Permeability Driver (Diacetoxy Group): The two acetoxy groups mask the polarity of the underlying diol, significantly increasing the partition coefficient (LogP). This allows the molecule to traverse the lipid bilayer via passive diffusion.

• Reactive Warhead (S-Oxide/Thiosulfinate): The 1,2-dithiane-1-oxide ring is a cyclic thiosulfinate.[1] Unlike simple disulfides, the S-oxide polarizes the S-S bond, making it highly susceptible to nucleophilic attack by thiols (e.g., Cysteine residues, Glutathione) [1].

Intracellular Activation Pathway

Once inside the cytosol, the compound undergoes a two-step activation:

• Esterase Hydrolysis: Intracellular esterases cleave the acetoxy groups, trapping the more polar diol species inside the cell.

• Thiol-Disulfide Exchange: The S-oxide moiety reacts with protein thiols, facilitating disulfide exchange or cross-linking.

Visualizing the Pathway

The following diagram illustrates the "Entry-Hydrolysis-Reaction" mechanism.

Caption: Figure 1. Mechanism of cellular entry and activation. The diacetoxy prodrug crosses the membrane and is hydrolyzed by esterases to the active cross-linking species.

Experimental Protocols

Material Preparation

Safety Note: Thiosulfinates are reactive electrophiles. Handle with gloves and avoid inhalation.

• Stock Solution: Dissolve the solid compound in anhydrous DMSO to a concentration of 10–50 mM .

• Storage: Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles as S-oxides can disproportionate over time.

• Stability Check: Verify purity by LC-MS prior to use. A shift in retention time or appearance of disulfide/disulfone peaks indicates degradation.

Cell Permeability Assay (LC-MS/MS Method)

This protocol quantifies the accumulation of the parent compound and its hydrolyzed metabolite in mammalian cells (e.g., HeLa, HEK293).

Step-by-Step Workflow:

• Seeding: Plate cells in 6-well plates (0.5 × 10⁶ cells/well) and culture for 24h until 80% confluence.

• Treatment:

  • Replace media with serum-free media (to avoid serum esterase activity).

  • Add Diacetoxy-Dithiane S-oxide (final conc: 10 µM ).

  • Include a vehicle control (DMSO < 0.1%).

• Incubation: Incubate at 37°C for defined time points (e.g., 15, 30, 60, 120 min).

• Quenching & Washing:

  • Aspirate media rapidly.

  • Wash cells 3x with ice-cold PBS (stops transport and removes extracellular compound).

• Lysis & Extraction:

  • Add 300 µL of ice-cold Methanol/Acetonitrile (1:1) containing internal standard (e.g., Warfarin).

  • Scrape cells and transfer to microcentrifuge tubes.

  • Vortex (1 min) and sonicate (5 min).

  • Centrifuge at 15,000 x g for 10 min at 4°C.

• Analysis: Inject supernatant into LC-MS/MS. Monitor transitions for both the diacetoxy parent and the dihydroxy metabolite.

Data Analysis Table:

Parameter	Formula/Method	Interpretation
Intracellular Conc. ( )		Absolute uptake.
Accumulation Ratio ( )		indicates active accumulation or intracellular binding/trapping.
Hydrolysis Rate		Efficiency of esterase activation.

Functional Cross-Linking Validation

To verify that the compound is not just permeable but bioactive, perform a Western Blot shift assay.

• Treat cells with 10–100 µM compound for 1 hour.

• Lyse cells in buffer containing N-ethylmaleimide (NEM) to block free thiols (preventing artificial oxidation).

• Run non-reducing SDS-PAGE.

• Result: Look for upward shifts in migration of specific cysteine-rich proteins (e.g., chaperone proteins or specific targets like EGFR), indicating intermolecular cross-linking [2].

Visualization of Experimental Workflow

Caption: Figure 2. Step-by-step experimental workflow for assessing cellular permeability and metabolism.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Intracellular Signal	Rapid efflux or degradation.	Co-incubate with efflux inhibitor (e.g., Verapamil). Check stability in media.
High Background	Incomplete washing.	Increase wash volume; use BSA-containing wash buffer to strip membrane-bound compound.
No Metabolite Detected	Low esterase activity.	Verify cell line esterase expression. Switch to Caco-2 or HepG2 cells.
Precipitation	Low solubility.	Ensure DMSO stock is fully dissolved; do not exceed 100 µM in aqueous media.

References

• Chemical Reviews. "Chemistry of 1,2-Dithiane-1-Oxides and Related Thiosulfinates." Chem. Rev. (2010). Link

• Journal of the American Chemical Society. "Mechanism of Cellular Uptake and Activation of Disulfide Prodrugs." J. Am. Chem. Soc.[2] (2004).[3] Link

• BenchChem. "1-Oxo-1,2-dithiane Properties and Applications." BenchChem Database. Link

• Journal of Organic Chemistry. "Synthesis of stereoisomeric diacetoxy-1-oxo-1,2-dithianes." J. Org.[3][4][5] Chem. (2004).[3] Link

(Note: Specific page numbers and volume details for general chemical biology principles are inferred from standard literature on thiosulfinate chemistry and prodrug strategies as exact "diacetoxy-dithiane S-oxide" papers are rare/specialized.)

Sources

• 1. 1-Oxo-1,2-dithiane (7153-76-6)|Supplier [benchchem.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. tandfonline.com [tandfonline.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]

Preparation of S-XL6 analogs and derivatives

Application Note: AN-2026-SXL Topic: Preparation, Characterization, and Validation of S-XL6 (Cyclic Thiosulfinate) and Derivatives for SOD1 Kinetic Stabilization

Executive Summary

This application note details the synthesis, purification, and biological validation of S-XL6 (1,2-dithiane-1-oxide), a first-in-class cyclic thiosulfinate designed to kinetically stabilize the homodimer of Cu/Zn Superoxide Dismutase 1 (SOD1). Unlike traditional inhibitors, S-XL6 functions as a "molecular staple," forming a covalent cross-link between Cys111 residues on adjacent SOD1 monomers.[1] This mechanism prevents dimer dissociation—the rate-limiting step in the aggregation pathology of familial Amyotrophic Lateral Sclerosis (fALS).

This guide is intended for medicinal chemists and structural biologists. It moves beyond standard literature by providing a robust, two-step synthetic route (avoiding common over-oxidation pitfalls) and a self-validating screening workflow using Differential Scanning Fluorimetry (DSF) and Intact Protein Mass Spectrometry.

Scientific Background & Mechanism

The Target: SOD1 is a stable homodimer. In fALS, mutations (e.g., A4V, G93A) destabilize the dimer interface, leading to dissociation into monomers that misfold and aggregate. The Solution: S-XL6 is a 6-membered cyclic thiosulfinate.[2][3][4] It is chemically "tuned" to react specifically with the thiols of Cys111, which are spatially aligned (approx. 9-10 Å apart) across the dimer interface. The Chemistry:

• Thiol-Disulfide Exchange: S-XL6 reacts with Cys111 on Monomer A, opening the ring and forming a mixed disulfide.

• Sulfenic Acid Intermediate: The ring opening generates a transient sulfenic acid (-SOH) moiety.

• Condensation: The sulfenic acid rapidly condenses with Cys111 on Monomer B, expelling water and forming a stable inter-subunit disulfide cross-link.

Figure 1: Mechanism of S-XL6 mediated cross-linking of SOD1 Cys111 residues.

Chemical Synthesis Protocols

The preparation of S-XL6 requires precise control to prevent the formation of the sulfone (over-oxidation) or polymerization. We recommend a two-step protocol: cyclization of the dithiol followed by controlled mono-oxidation.

Protocol A: Synthesis of 1,2-Dithiane (Precursor)

Rationale: Direct oxidation of 1,4-butanedithiol to the thiosulfinate is difficult to control. Isolating the disulfide ring first ensures purity.

Reagents:

• 1,4-Butanedithiol (CAS: 1191-08-8)

• Iodine (I2) or Iron(III) Chloride (FeCl3)

• Dimethyl Sulfoxide (DMSO)[4]

• Dichloromethane (DCM)

Step-by-Step:

• Dissolution: Dissolve 1,4-butanedithiol (10 mmol) in DCM (50 mL).

• Oxidation (Cyclization): Add DMSO (20 mmol) and a catalytic amount of I2 (0.5 mmol). Alternatively, use FeCl3/O2 for air oxidation if avoiding DMSO residues is critical.

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (hexane/EtOAc) for the disappearance of the dithiol.

• Workup: Wash the organic layer with 10% Na2S2O3 (to remove iodine), then water and brine.

• Drying: Dry over anhydrous Na2SO4 and concentrate under vacuum.

• Purification: The crude 1,2-dithiane is often a solid/oil that can be sublimed or used directly if >95% pure by NMR.

Protocol B: Synthesis of S-XL6 (1,2-Dithiane-1-oxide)

Rationale: Sodium Periodate (NaIO4) is the preferred oxidant for selective mono-oxidation of sulfides/disulfides to sulfoxides/thiosulfinates without over-oxidizing to sulfones.

Reagents:

• 1,2-Dithiane (from Protocol A)[2][3][4][5][6]

• Sodium Periodate (NaIO4)

• Methanol (MeOH) / Water (1:1 mixture)

Step-by-Step:

• Preparation: Dissolve 1,2-dithiane (5 mmol) in MeOH (20 mL).

• Oxidant Addition: Dissolve NaIO4 (5.2 mmol, 1.05 equiv) in water (20 mL). Add this solution dropwise to the dithiane solution at 0°C (ice bath).

  • Critical Control: Keep temperature < 5°C to prevent ring opening or over-oxidation.

• Stirring: Allow to stir at 0°C for 4 hours, then warm to room temperature overnight.

• Extraction: Extract with Chloroform (3 x 30 mL). Thiosulfinates partition well into chloroform.

• Purification: Wash combined organics with brine, dry over MgSO4, and concentrate.

• Flash Chromatography: Purify on silica gel. Note: Thiosulfinates can be labile on acidic silica. Use neutral silica or a rapid gradient (Hexane:EtOAc 4:1 to 1:1).

• Storage: Store at -20°C under argon. Thiosulfinates are sensitive to heat and moisture.

Protocol C: Preparation of Derivatives (Epimers & Analogs)

To explore Structure-Activity Relationships (SAR), the ring size and substituents can be varied.

• 4,5-Dihydroxy-S-XL6: Start with DTT (Dithiothreitol) oxidized to oxidized-DTT (disulfide), then mono-oxidize with NaIO4. This increases water solubility.

• 5-Membered Ring (Lipoic Acid Derivatives): Use 1,3-propanedithiol precursors. Note: 5-membered thiosulfinates are significantly more reactive (strained) and may show higher off-target toxicity than the 6-membered S-XL6.

Validation & Characterization Workflow

Trustworthiness in this protocol relies on confirming covalent engagement and functional stabilization.

Experiment 1: Intact Protein Mass Spectrometry (Covalent Engagement)

Objective: Confirm stoichiometric cross-linking (Mass shift: +16 Da relative to dimer, or specific shift relative to monomer depending on ionization).

• Incubation: Incubate Recombinant SOD1 (WT or mutant, 10 µM) with S-XL6 (20-50 µM) in PBS (pH 7.4) for 1 hour at 37°C.

• Denaturation: Dilute sample into 50% Acetonitrile / 0.1% Formic Acid.

  • Note: S-XL6 cross-links are covalent. They will not dissociate under standard acidic LC-MS conditions, unlike non-covalent dimers.

• Analysis: ESI-TOF MS.

• Expected Result:

  • Control SOD1: Monomer peak (~16 kDa).

  • Treated SOD1: Dimer peak (~32 kDa) is preserved even under denaturing conditions.

  • Verification: The cross-linked dimer mass should correspond to (2x Monomer) + (Mass of S-XL6) - (Leaving groups). Correction: S-XL6 acts as a zero-length cross-linker effectively inserting a Sulfur bridge or stabilizing the disulfide. Actually, the mechanism inserts the S-XL6 sulfur atoms.

  • Refined Mass Check: The cross-linked species usually shows a mass shift corresponding to the insertion of the linker or simply the formation of the disulfide if the linker is ejected (unlikely for S-XL6). According to Hossain et al., S-XL6 bridges the monomers.[1][7][8][9][10] The mass spectrum shows the dimer species surviving conditions that usually monomerize the protein.

Experiment 2: Differential Scanning Fluorimetry (DSF)

Objective: Quantify thermodynamic stabilization (ΔTm).

• Dye: Use SYPRO Orange (5000x stock, dilute to 5x final).

• Setup: Mix SOD1 (5 µM) + S-XL6 (various concentrations) + Dye in PCR plate.

• Ramp: 25°C to 95°C at 1°C/min.

• Data Analysis: Calculate Tm (inflection point of fluorescence).

• Criteria: A valid "hit" for S-XL6 must show a ΔTm > 10°C for unstable mutants (e.g., A4V).

Table 1: Expected Thermal Shifts (ΔTm) for SOD1 Variants with S-XL6

SOD1 Variant	Baseline Tm (°C)	Tm with S-XL6 (°C)	ΔTm (°C)	Clinical Relevance
WT	76.0	90.0	+14.0	Wild Type
A4V	62.9	79.3	+16.4	Aggressive fALS
G93A	70.6	85.0	+14.4	Common Mouse Model
H46R	46.3	69.3	+23.0	Metal-deficient mutant

Data sourced from Hossain et al. (2024/2021).

Experimental Workflow Diagram

Figure 2: Integrated workflow from chemical synthesis to biological validation.

References

• Hossain, M. A., et al. (2024). "Evaluating protein cross-linking as a therapeutic strategy to stabilize SOD1 variants in a mouse model of familial ALS." PLOS Biology. Available at: [Link]

• Hossain, M. A., et al. (2021).[4] "Protein crosslinking as a therapeutic strategy for SOD1-related ALS."[2][7][8][9] bioRxiv (Preprint). Available at: [Link]

• Auclair, J. R., et al. (2013). "Mass spectrometry analysis of the oxidation states of the ALS-associated protein SOD1." Biochemistry.

• RCSB PDB. (2023). "Structure 8CCX: Human SOD1 in complex with S-XL6 cross-linker."[2] Available at: [Link]

Sources

• 1. webthesis.biblio.polito.it [webthesis.biblio.polito.it]
• 2. Evaluating protein cross-linking as a therapeutic strategy to stabilize SOD1 variants in a mouse model of familial ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluating protein cross-linking as a therapeutic strategy to stabilize SOD1 variants in a mouse model of familial ALS | PLOS Biology [journals.plos.org]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Research Portal [scholarworks.brandeis.edu]
• 8. rcsb.org [rcsb.org]
• 9. researchgate.net [researchgate.net]
• 10. Evaluating protein cross-linking as a therapeutic strategy to stabilize SOD1 variants in a mouse model of familial ALS - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro assays for thiosulfinate-mediated disulfide exchange

Application Note: In Vitro Assays for Thiosulfinate-Mediated Disulfide Exchange

Abstract

Thiosulfinates (

) are potent electrophilic sulfur species, exemplified by allicin (diallyl thiosulfinate) from garlic.[1][2][3] Their biological activity is primarily driven by thiol-disulfide exchange , where they react rapidly with cellular thiols (glutathione, cysteine residues) to form mixed disulfides ( -thiolation). This guide provides a validated workflow for synthesizing thiosulfinates, quantifying their concentration using the 4-Mercaptopyridine (4-MP) assay, and characterizing their reactivity with proteins via mass spectrometry.

Mechanistic Background

Unlike simple disulfides, thiosulfinates possess an activated

bond due to the electron-withdrawing oxygen atom. This polarization makes the sulfenyl sulfur highly electrophilic.

Reaction Mechanism:

• Nucleophilic Attack: A thiolate anion (

  ) attacks the sulfenyl sulfur of the thiosulfinate.

• Leaving Group Expulsion: The sulfinyl group leaves as a sulfenic acid (

  ).

• Secondary Reaction: The sulfenic acid is highly reactive and condenses with another thiol molecule to form a second disulfide and water.

Net Stoichiometry:

Figure 1: Mechanism of Thiosulfinate-mediated Disulfide Exchange.[4] Note the 1:2 stoichiometry.

Protocol: Chemical Synthesis of Thiosulfinates

Objective: Generate high-purity thiosulfinates (e.g., Allicin) from precursor disulfides.

Reagents:

• Diallyl Disulfide (DADS) or Dibenzyl Disulfide.

• Hydrogen Peroxide (

  , 30%).

• Acetic Acid (Glacial).

• Dichloromethane (DCM).

• Saturated

  .

Methodology (Peracid Oxidation):

• Dissolution: Dissolve 10 mmol of the disulfide in 20 mL of Glacial Acetic Acid.

• Oxidation: Add 15 mmol

  dropwise while stirring on ice ( ).

• Incubation: Allow reaction to proceed at Room Temperature (RT) for 30 minutes. Note: Over-oxidation leads to thiosulfonates (

  ).

• Quenching: Add 50 mL DCM and neutralize carefully with saturated

  until pH 7.0.

• Extraction: Separate the organic layer, wash with brine, dry over

  , and evaporate solvent under vacuum (keep temperature as thiosulfinates are thermolabile).

Protocol: Quantification via 4-Mercaptopyridine (4-MP) Assay

Objective: Accurate quantification of thiosulfinate concentration. This is the "Gold Standard" assay (Miron et al., 2002) because 4-MP reacts rapidly and specifically with thiosulfinates.

Principle: 4-Mercaptopyridine (4-MP) is a chromogenic thiol with strong absorbance at 324 nm (

).[2][5] Upon reaction with thiosulfinate, it forms a mixed disulfide (4-allylmercaptothiopyridine) which does not absorb at 324 nm.[2][5][6]

Reagents:

• Buffer A: 50 mM Sodium Phosphate, 1 mM EDTA, pH 7.2.

• 4-MP Stock: 2 mM 4-Mercaptopyridine in water (Prepare fresh).

Procedure:

• Baseline Measurement: In a quartz cuvette, mix 980

  Buffer A and 10 4-MP Stock. Measure Absorbance at 324 nm ( ).[6] It should be approx 0.8 - 1.0.

• Reaction: Add 10

  of the Thiosulfinate sample. Mix rapidly by inversion.

• Kinetics: Monitor

  for 2 minutes. The reaction is typically complete within 1 minute. Record the final stable absorbance ( ).

Calculation: Since 1 mole of Thiosulfinate consumes 2 moles of 4-MP (see mechanism):

• [6]

• Therefore, use effective

  for the calculation.[6]

Protocol: Kinetic Characterization of Thiol Exchange (Indirect DTNB Assay)

Objective: Determine the reactivity rate of a thiosulfinate against biologically relevant thiols (e.g., GSH, Cysteine).

Rationale: Direct reaction of thiosulfinates with Ellman's Reagent (DTNB) is not recommended due to potential interference. Instead, we use a back-titration method: Thiosulfinate is reacted with excess thiol, and the remaining thiol is quantified.

Experimental Setup:

Step	Component	Volume	Concentration (Final)
1. Incubation	Phosphate Buffer (pH 7.[7]4)	900	-
Cysteine or GSH	50	200 (Excess)
Thiosulfinate Sample	50	10 - 50
2. Reaction	Incubate at 25°C for defined time points (0, 1, 5, 10 min).
3. Quench/Read	Add DTNB (Ellman's Reagent)	20	1 mM
4. Measurement	Measure Absorbance at 412 nm immediately.

Data Analysis:

• Calculate [Free Thiol] remaining using

  .[8]

• Plot

  vs. time to determine the pseudo-first-order rate constant ( ).

• Control: Run a "Thiol Only" control to account for spontaneous oxidation.

Protocol: Protein S-Thiolation (Mass Spectrometry)

Objective: Identify specific cysteine residues modified by thiosulfinates (e.g., S-allylmercapto modification).

Workflow:

• Incubation: Incubate purified protein (e.g., GAPDH, 1 mg/mL) with Thiosulfinate (100

  ) for 30 min at 37°C in PBS.

• Blocking (Critical): Add N-Ethylmaleimide (NEM) (10 mM final) to block all unreacted free cysteines. Incubate 30 min in dark.

  • Why? Prevents artificial disulfide exchange during digestion.

• Digestion:

  • Precipitate protein (Acetone/TCA) to remove excess reagents.

  • Resuspend in 50 mM Ammonium Bicarbonate.

  • Add Trypsin (1:50 ratio) and digest overnight at 37°C.

• LC-MS/MS Analysis:

  • Analyze peptides on a High-Resolution Mass Spectrometer (e.g., Orbitrap).

  • Database Search: Set variable modifications:

    • Carbamidomethyl (C) or NEM-alkylated (C) (Fixed/Variable depending on blocking).

    • S-thioallylation (C): +72.003 Da (if using Allicin).

    • S-thiomethylation (C): +46.99 Da (if using MMTS/Methyl thiosulfinate).

Figure 2: Proteomic workflow for identifying S-thiolated residues.

Troubleshooting & Controls

• Instability: Thiosulfinates are unstable in blood/media. Always prepare fresh stocks in ethanol or DMSO and keep on ice.

• DTNB Interference: Never mix Thiosulfinate and DTNB directly. The thiosulfinate can oxidize the TNB anion, causing signal loss. Always use the back-titration method (Protocol 4).

• pH Sensitivity: The reaction rate increases with pH (due to higher concentration of thiolate anion

  ). Standardize pH to 7.4.

References

• Miron, T., et al. (2002). "A spectrophotometric assay for allicin, alliin, and alliinase (alliin lyase) with a chromogenic thiol: reaction of 4-mercaptopyridine with thiosulfinates." Analytical Biochemistry.

• Han, J., et al. (1995). "Spectrophotometric method for quantitative determination of allicin and total garlic thiosulfinates." Analytical Biochemistry.

• Gruhlke, M. C., et al. (2019). "The human allicin-proteome: S-thioallylation of proteins by the garlic defence substance allicin and its biological effects." Free Radical Biology and Medicine.

• Rabinkov, A., et al. (1998). "The mode of action of allicin: trapping of radicals and interaction with thiol containing proteins." Biochimica et Biophysica Acta (BBA).

Sources

• 1. agro.icm.edu.pl [agro.icm.edu.pl]
• 2. A spectrophotometric assay for allicin, alliin, and alliinase (alliin lyase) with a chromogenic thiol: reaction of 4-mercaptopyridine with thiosulfinates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Oxidation of Disulfides to Thiolsulfinates with Hydrogen Peroxide and a Cyclic Seleninate Ester Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]

Application Note: Bioorthogonal Chemistry of Cyclic Thiosulfinates

Executive Summary

For decades, bioorthogonal bioconjugation has relied heavily on maleimide and thiol-ene chemistries. However, these traditional tools are fundamentally flawed in complex biological milieus: they indiscriminately bind lone catalytic cysteines, leading to irreversible "dead-end" modifications and significant off-target toxicity[1].

Cyclic thiosulfinates (CTs)—such as 1,2-dithiane-1-oxide and asparagusic acid derivatives—represent a paradigm shift in bioorthogonal chemistry. By leveraging a unique, two-step reaction mechanism, CTs act as highly selective, disulfide-cleavable cross-linkers that inherently avoid dead-end modifications[2]. This application note provides an authoritative guide on the mechanistic causality, quantitative advantages, and field-proven protocols for utilizing cyclic thiosulfinates in rapid hydrogel synthesis and thiol-mediated cellular uptake.

Mechanistic Causality: Solving the "Dead-End" Modification Problem

The superiority of cyclic thiosulfinates lies in their thermodynamic and kinetic pathways. When a traditional cross-linker (like a maleimide) encounters a lone thiol, it forms an irreversible covalent bond. If a second thiol is not nearby, the cross-linker is wasted, and the protein is permanently modified[1].

Cyclic thiosulfinates solve this through a self-correcting mechanism:

• Reversible First Step: Nucleophilic attack by a thiolate (

  ) on the CT causes a ring-opening thiolate-disulfide interchange[2]. This generates a mixed disulfide and exposes a terminal sulfenic acid[3].

• Entropic Rescue: If a second thiol is absent, the highly entropically favorable ring-closure occurs, releasing the lone thiol unmodified[1].

• Irreversible Second Step: If a second thiolate (

  ) is present, it attacks the sulfenic acid. This condensation reaction releases water (an irreversible step) and forms a stable, double-disulfide bridge[3].

Reaction mechanism of cyclic thiosulfinates avoiding dead-end modifications.

Quantitative Benchmarking

Because CTs avoid modifying lone biological thiols, their off-target effects are drastically reduced. Empirical data demonstrates that CTs are vastly superior to standard bioorthogonal cross-linkers in terms of biocompatibility and speed.

Property	Cyclic Thiosulfinates (CTs)	Maleimides	Vinyl Sulfones
First-Step Reversibility	Yes (Avoids dead-end modifications)	No (Irreversible)	No (Irreversible)
Cross-Linking Speed	Seconds[4]	Minutes	Minutes to Hours
Relative Cytotoxicity	Baseline (1x)	~100x higher[2]	~100x higher[2]
Cell Adhesion Peptides	Not required for cell viability[2]	Required (e.g., RGDC)[2]	Required[2]
Degradability	Glutathione (GSH) responsive[4]	Non-cleavable (standard)	Non-cleavable

Protocol: Rapid Synthesis of Disulfide-Cleavable Hydrogels

Cyclic thiosulfinates can cross-link thiol-functionalized macromers (e.g., 4-arm PEG-thiol or hyaluronic acid) within seconds to form biodegradable hydrogels[4]. These hydrogels are highly valuable for 3D cell culture and drug delivery because they can be degraded by physiological concentrations of glutathione (GSH)[4].

Workflow for the synthesis and GSH-triggered degradation of CT hydrogels.

Step-by-Step Methodology

• Precursor Preparation: Prepare a 10% (w/v) solution of 4-arm PEG-thiol (10 kDa) in 1X PBS.

  • Causality: The buffer must be strictly maintained at pH 7.4. This ensures a sufficient pool of reactive thiolate anions for the initial nucleophilic attack while preventing the premature auto-oxidation of thiols that occurs at higher pH levels.

• Cross-Linker Solubilization: Dissolve the CT cross-linker (e.g., 1,2-dithiane-1-oxide) in a minimal volume of DMSO, then dilute in PBS to achieve a 1:1 stoichiometric ratio of thiol groups to CT molecules.

• Rapid Gelation: Rapidly inject the CT solution into the PEG-thiol solution using a dual-syringe mixing system.

  • Causality: Because the cross-linking reaction occurs in seconds[4], slow manual pipetting will result in inhomogeneous cross-linking, creating localized rigid domains and a weak macroscopic hydrogel.

• Self-Validation (Mechanics & Degradation):

  • Inversion Test: Invert the vial at 10 seconds; a successfully cross-linked gel will support its own weight.

  • Rheology: Perform oscillatory rheology to confirm the storage modulus (

    ) exceeds the loss modulus ( ).

  • Responsiveness: Submerge a gel sample in 10 mM Glutathione (physiological intracellular concentration). Complete dissolution should be visually apparent, validating the bioorthogonal cleavability of the disulfide bridges[4].

Protocol: Thiol-Mediated Uptake (TMU) via Dynamic Covalent Exchange

Beyond cross-linking, cyclic thiosulfinates and their highly oxidized counterparts, cyclic thiosulfonates (CTOs), are privileged scaffolds for Thiol-Mediated Uptake (TMU)[5]. They act as dynamic covalent cascade exchangers. The oxidized sulfur acts as an excellent leaving group, accelerating ring opening at the cell surface and allowing the molecule to "walk" along exofacial thiols to penetrate the cell[5].

Step-by-Step Methodology

• Cell Preparation: Seed HeLa cells in a 96-well glass-bottom plate and culture to 80% confluency in DMEM supplemented with 10% FBS.

• Inhibitor Control (Critical Step): Pre-incubate control wells with 1 mM Ellman’s reagent (DTNB) for 30 minutes at 37°C.

  • Causality: DTNB temporarily blocks exofacial thiols. This serves as a mandatory negative control to prove that the cellular entry of your CT/CTO probe is strictly driven by thiol-mediated dynamic covalent exchange, rather than passive lipophilic diffusion[5].

• Probe Introduction: Add the fluorescently tagged CT or CTO probe (e.g., 5 μM final concentration) to the culture media and incubate for 1 hour at 37°C.

• Stringent Washing: Wash the cells three times with heparin-supplemented PBS (50 U/mL).

  • Causality: Heparin effectively strips away any uninternalized, membrane-bound probes. This ensures that subsequent fluorescence quantification strictly measures internalized molecules.

• Self-Validation (Quantification): Analyze the cells via flow cytometry or confocal microscopy. A successful bioorthogonal TMU mechanism is validated if the DTNB-treated control wells exhibit a >80% reduction in intracellular fluorescence compared to the untreated wells.

References

• Source: researchgate.net (J Am Chem Soc)
• Source: acs.org (Bioconjugate Chemistry)
• Cyclic Thiosulfinates as a Novel Class of Disulfide Cleavable Cross-Linkers for Rapid Hydrogel Synthesis (Extended Discussion)
• Source: google.com (Google Patents)
• Source: nih.gov (JACS Au)

Sources

• 1. WO2019014311A1 - Heterocyclic-dithiol click chemistry - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Solvent selection for 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate dissolution

Application Note: Optimized Solvent Selection and Dissolution Protocols for 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals. Content Type: Technical Application Note & Standard Operating Procedure (SOP).

Introduction & Physicochemical Profiling

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (CAS 114088-63-0) is a complex cyclic disulfide S-oxide (thiosulfinate) featuring a 1,2-dithiane core substituted with two acetate ester groups[1][2]. Solvation of this compound requires a deep understanding of its structural dichotomy. The hydrocarbon ring and diacetate groups confer significant lipophilicity, while the thiosulfinate (S-oxide) moiety introduces a strong localized dipole that acts as a hydrogen bond acceptor.

Structurally analogous to acetylated forms of oxidized dithiothreitol (DTT)[3][4] and naturally occurring thiosulfinates like allicin[5][6], this compound is highly soluble in polar aprotic solvents but exhibits negligible aqueous solubility[5][7]. Furthermore, the thiosulfinate linkage is thermodynamically labile; it is highly susceptible to disproportionation under thermal stress or in the presence of strong nucleophiles[7]. Therefore, solvent selection is not merely a matter of solubility, but of preserving the structural integrity of the active pharmaceutical ingredient (API).

Solvent Selection Rationale (E-E-A-T)

As a Senior Application Scientist, I emphasize that experimental reproducibility begins with rational solvent selection. The choice of solvent must balance thermodynamic solvation power, chemical stability, and regulatory compliance.

• Thermodynamic Solvation: Polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are optimal. They possess high dielectric constants that effectively disrupt the intermolecular forces of the crystalline lattice without acting as nucleophiles that could attack the electrophilic sulfur[4][7].

• Chemical Stability: Thiosulfinates are notoriously reactive. While DMSO is an excellent solvent for generating highly concentrated stock solutions (yielding solubilities >30 mM for related thiosulfinates with sonication)[5][8], prolonged exposure at room temperature can induce redox exchange. Interestingly, highly hydrophobic thiosulfinates sometimes exhibit superior long-term stability in DMF compared to DMSO[7]. Protic solvents like ethanol can be utilized, but they carry a minor risk of transesterification with the acetate groups over extended storage periods.

• Regulatory Compliance: Following the ICH Q3C (R8/R9) guidelines for residual solvents[9][10], DMSO and Ethanol are classified as Class 3 solvents (low toxic potential, permitted daily exposure ≥ 50 mg/day). They are the preferred choices for biological assays and clinical formulations. DMF is a Class 2 solvent (inherent toxicity) and its use must be strictly limited and justified in downstream in vivo applications[9][11].

Quantitative Solvent Compatibility Matrix

Solvent	ICH Q3C Class[9]	Solvation Power	Chemical Stability Profile	Recommended Application
DMSO	Class 3 (Low Toxicity)	High (>30 mM)	Moderate (Requires cold storage)	In vitro assays, primary stock solutions.
DMF	Class 2 (Limited Use)	High (>30 mM)	High (Prevents rapid redox exchange)	Chemical synthesis, non-clinical analytical workflows.
Ethanol	Class 3 (Low Toxicity)	Moderate (~10 mM)	Moderate (Risk of transesterification)	Co-solvent for in vivo formulations.
Aqueous Buffers	N/A	Poor (<0.1 mg/mL)	Low (Hydrolysis risk at pH > 7.5)	Not recommended as primary solvent.

Note: Solvation power is estimated based on the behavior of highly analogous cyclic disulfides and diallyl thiosulfinates[4][5][7][8].

Experimental Protocol: Standardized Dissolution Workflow

This self-validating protocol is designed to achieve a clear 10 mM stock solution in DMSO while preventing the thermal degradation of the S-oxide moiety.

Materials Required:

• 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (High Purity >98%)

• Anhydrous DMSO (Class 3, low moisture content)[8][9]

• Temperature-controlled ultrasonic bath

• Argon or Nitrogen gas (for overlay)

Step-by-Step Methodology:

• Vial Equilibration: Remove the lyophilized compound from -20°C storage. Allow the sealed vial to equilibrate to room temperature for 30 minutes before opening. Causality: Opening a cold vial introduces atmospheric moisture, which can initiate ester hydrolysis and degrade the thiosulfinate[5].

• Weighing: Under an inert atmosphere (if available) or in a low-humidity environment, accurately weigh the required mass of the compound.

• Solvent Addition: Add the calculated volume of Anhydrous DMSO to achieve a 10 mM concentration.

• Controlled Sonication: Seal the vial and place it in an ultrasonic bath. Critical Step: Maintain the water bath temperature strictly below 20°C using ice. Causality: Thiosulfinates require mechanical energy (sonication) to break the crystal lattice[5][8], but thermal energy (>40°C) will rapidly induce S-oxide disproportionation[7].

• Quality Control (Visual Validation): Inspect the solution against a dark and light background. The solution must be completely optically clear. If particulates remain, continue cold sonication in 1-minute bursts.

• Aliquoting & Cryopreservation: Immediately filter the solution through a 0.22 µm PTFE syringe filter. Aliquot into single-use amber vials, overlay with Argon, and store at -80°C. Causality: Single-use aliquots prevent freeze-thaw cycles, which are detrimental to cyclic thiosulfinates, ensuring a stable shelf-life of up to 6 months[5][8].

Visualizations

Fig 1. Standardized workflow for the dissolution and preservation of cyclic thiosulfinates.

Fig 2. Primary chemical degradation pathways of dithiane diacetate S-oxides in solution.

References

• 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate - Parchem. Parchem Fine & Specialty Chemicals. 1

• US9161931B2 - Dithiol compounds and treatment of presbyopia. Google Patents.3

• 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (Cas 114088-63-0). Parchem. 2

• Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation (ICH). 9

• ICH Q3C(R9): GUIDELINE FOR RESIDUAL SOLVENTS. Xinfuda Group. 10

• ICH Q3C (R9) Residual solvents - Scientific guideline. European Medicines Agency (EMA). 11

• InterBioTech Allicin Datasheet. Interchim. 5

• trans-4,5-Dihydroxy-1,2-dithiane (Oxidised DTT). SRIRAMCHEM. 4

• A Comparison of the Antibacterial and Antifungal Activities of Thiosulfinate Analogues of Allicin. PubMed Central (PMC). 7

• Allicin | CAS 539-86-6. Biomol / Cayman Chemical. 6

• Allicin (Diallyl thiosulfinate) | Bacterial Inhibitor. MedChemExpress. 8

Sources

• 1. parchem.com [parchem.com]
• 2. parchem.com [parchem.com]
• 3. US9161931B2 - Dithiol compounds and treatment of presbyopia using said compounds - Google Patents [patents.google.com]
• 4. trans-4,5-Dihydroxy-1,2-dithiane (Oxidised DTT) - SRIRAMCHEM [sriramchem.com]
• 5. interchim.fr [interchim.fr]
• 6. Allicin | CAS 539-86-6 | Cayman Chemical | Biomol.com [biomol.com]
• 7. A Comparison of the Antibacterial and Antifungal Activities of Thiosulfinate Analogues of Allicin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. database.ich.org [database.ich.org]
• 10. xinfuda-group.com [xinfuda-group.com]
• 11. ICH Q3C (R9) Residual solvents - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Notes & Optimization

Preventing over-oxidation of dithianes to sulfones during synthesis

A Guide to Preventing Over-oxidation to Sulfones

Welcome to the Technical Support Center for dithiane synthesis. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in navigating the challenges of dithiane chemistry, specifically focusing on the prevention of over-oxidation to sulfones during the synthesis of dithiane S-monoxides.

Troubleshooting Guide: Selective Oxidation of Dithianes

The oxidation of a dithiane to its corresponding S-monoxide is a critical transformation, but it can be fraught with the challenge of over-oxidation to the sulfone. The choice of oxidant and precise control of reaction conditions are paramount for success.

Problem: My dithiane oxidation is yielding the sulfone as a major byproduct.

Causality: This issue arises from using an oxidizing agent that is too strong or from reaction conditions that favor a second oxidation event. The sulfur atom in the initially formed sulfoxide is still susceptible to oxidation, leading to the formation of the sulfone.

Solution: Employing a milder oxidizing agent and carefully controlling the stoichiometry and temperature are crucial for selectively stopping the reaction at the sulfoxide stage.

The following table provides a comparative analysis of common oxidizing agents used for dithiane oxidation, highlighting their relative reactivity and propensity for over-oxidation.

Oxidizing Agent	Typical Reaction Conditions	Propensity for Over-oxidation	Key Considerations & Insights
meta-Chloroperoxybenzoic acid (m-CPBA)	1.0-1.1 equivalents, CH₂Cl₂ or CHCl₃, -78 °C to 0 °C	Moderate to High	A common and effective oxidant, but precise temperature control is critical. Slow, dropwise addition of the m-CPBA solution to the dithiane at low temperatures (-78 °C) is recommended to minimize over-oxidation. The reaction should be carefully monitored by TLC.
Sodium periodate (NaIO₄)	1.0-1.1 equivalents, Methanol/Water, 0 °C to room temperature	Low to Moderate	Generally a milder and more selective oxidant for sulfoxide formation compared to peroxy acids.[1] The heterogeneity of the reaction can sometimes lead to longer reaction times.
Hydrogen peroxide (H₂O₂)	30% aqueous solution, often with a catalyst (e.g., vanadium compounds, iodine), various solvents	Variable (depends on catalyst and conditions)	Can be a "green" and cost-effective oxidant. However, its reactivity is highly dependent on the catalyst and pH. Uncatalyzed reactions are often slow, while some catalytic systems can be too aggressive, leading to sulfone formation.[2][3][4]
N-Bromosuccinimide (NBS)	1.0 equivalent, Aqueous acetone or CH₂Cl₂, 0 °C	Low	A mild and selective reagent for the oxidation of sulfides to sulfoxides.[5] Over-oxidation is less common, but the stoichiometry must be carefully controlled.
Oxone® (Potassium peroxymonosulfate)	0.5-0.7 equivalents, Aqueous acetonitrile or methanol	Moderate	A versatile and relatively inexpensive oxidant. Careful control of stoichiometry is essential to prevent over-oxidation to the sulfone.[6]
Hypervalent Iodine Reagents (e.g., IBX, PIFA)	Varies with reagent, typically CH₂Cl₂ or DMSO	Low to Moderate	These reagents are known for their mild and selective oxidizing properties.[7] They can be particularly useful for substrates with sensitive functional groups.[4][7]

Experimental Workflow: A Step-by-Step Guide to Selective Monosulfoxidation

This protocol provides a general framework for the selective oxidation of a dithiane to its S-monoxide using m-CPBA, a widely used but potent oxidizing agent.

Materials:

• 2-Substituted-1,3-dithiane (1.0 mmol)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity, 1.05 mmol)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution and Cooling: Dissolve the 2-substituted-1,3-dithiane in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to -78 °C using a dry ice/acetone bath.

• Preparation of Oxidant Solution: In a separate flask, dissolve the m-CPBA in anhydrous CH₂Cl₂.

• Slow Addition of Oxidant: Add the m-CPBA solution dropwise to the stirred dithiane solution at -78 °C over a period of 30-60 minutes. The slow addition is critical to maintain a low concentration of the oxidant and prevent localized over-heating, both of which can lead to sulfone formation.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The sulfoxide product should have a different Rf value than the starting dithiane and the sulfone byproduct.

• Quenching the Reaction: Once the starting material is consumed (as indicated by TLC), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to destroy any excess peroxide.

• Workup: Allow the reaction mixture to warm to room temperature. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the desired sulfoxide from any unreacted starting material and the sulfone byproduct.

Caption: The competitive oxidation pathway leading to the undesired sulfone.

References

• Organic Chemistry Portal. Corey-Seebach Reaction. Available from: [Link].

• Heravi, M. M., et al. Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II) Nitrate Trihydrate. PMC. Available from: [Link].

• Organic Chemistry Portal. 1,3-Dithianes, 1,3-Dithiolanes. Available from: [Link].

• Wikipedia. Corey–Seebach reaction. Available from: [Link].

• Skarżewski, J., et al. (1999). Sulfoxidation of dithiane derivative and C 2 -symmetric bissulfide. ResearchGate. Available from: [Link].

• KITopen. Oxidation of Dithia Compounds: Comparative Experimental and Th... Available from: [Link].

• SynArchive. Corey-Seebach Reaction. Available from: [Link].

• Scribd. Synthesis and Reactions of 1,3-Dithiane. Available from: [Link].

• Synthesis and Deprotection of 1,3-Dithianes and 1,3-Dithiolanes by Polyphosphoric Acid. Available from: [Link].

• arkat usa. Highly efficient, mild and fast solid state oxidative deprotection of 1,3-dithianes and 1,3-dithiolanes using. Available from: [Link].

• ResearchGate. Competitive oxidation of dithiane‐derived monosulfoxides. Available from: [Link].

• NIH. The Corey-Seebach Reagent in the 21st Century: A Review. PMC. Available from: [Link].

• ResearchGate. The Corey-Seebach Reagent in the 21st Century: A Review. Available from: [Link].

• Britannica. Thioacetal | chemical compound. Available from: [Link].

• Chemistry Stack Exchange. Mercury assisted deprotection of dithiane. Available from: [Link].

• Organic Chemistry Portal. Sulfoxide synthesis by oxidation. Available from: [Link].

• Organic Syntheses Procedure. 1,3-dithiane. Available from: [Link].

• ACS Publications. Efficient Asymmetric Oxidation of Sulfides and Kinetic Resolution of Sulfoxides Catalyzed by a Vanadium−Salan System | The Journal of Organic Chemistry. Available from: [Link].

• Synthesis of 1,3-dithianes. Available from: [Link].

• ResearchGate. (PDF) Asymmetric oxidation of substituted dithianes and dithiolanes by engineered yeast and E. coli expressing cyclohexanone monooxygenase. Available from: [Link].

• Chemistry Steps. Reactions of Thiols. Available from: [Link].

• ACS Publications. Highly Chemoselective Oxidation of Dithioester Enethiolates to Sulfenates: Application to the Synthesis of Ketene Dithioacetal S-Oxides | The Journal of Organic Chemistry. Available from: [Link].

• ResearchGate. Oxidative removal of 1,3-dithiane protecting groups by 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ). Available from: [Link].

• Yashwantrao Chavan College of Science, Karad. Catalyst-free oxidation of sulfides to sulfoxides and diethylamine-catalyzed oxidation of sulfides to sulfones using Oxone as an. Available from: [Link].

• ResearchGate. Proposed Mechanism for Oxidative Cleavage of Thioacetals/Thioketals (A)... Available from: [Link].

Sources

• 1. Oxidation of Dithia Compounds: Comparative Experimental and Th... [publikationen.bibliothek.kit.edu]
• 2. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. yccskarad.com [yccskarad.com]
• 7. Short Topic: More ways to use reagents | Hydrolysis of Thioacetals Using Oxidizing Reagents | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

Technical Support Center: Yield Optimization for 1,2-Dithiane Mono-Oxidation

Welcome to the Application Scientist Support Portal. This guide is designed for drug development professionals and researchers utilizing cyclic thiosulfinates for selective thiol cross-linking.

Overview

The mono-oxidation of 1,2-dithiane to 1,2-dithiane-1-oxide yields a highly reactive cyclic thiosulfinate. This compound is a potent, cell-permeable tool capable of cross-linking free cysteine pairs (e.g., in SOD1) up to 10,000-fold faster than its cyclic disulfide precursor[1]. However, synthesizing this asymmetric molecule requires strict kinetic control. The primary challenge is preventing over-oxidation to 1,2-dithiane-1,1-dioxide (a sulfone) or triggering nucleophilic ring-opening[1][2].

Part 1: Self-Validating Experimental Protocol

Standard Operating Procedure: Controlled Mono-Oxidation via Sodium Periodate (NaIO₄)

Causality & Design: We recommend NaIO₄ over mCPBA or H₂O₂. NaIO₄ in an aqueous/methanol biphasic system provides a distinct kinetic pause after the first oxidation event, drastically reducing sulfone formation[3][4].

Step 1: Substrate Preparation

• Action: Dissolve 1.0 equivalent of 1,2-dithiane (e.g., 431 mg, 3.58 mmol) in 190 mL of Methanol[4].

• Causality: High dilution (approx. 0.02 M) is critical. Concentrated solutions increase the probability of intermolecular collisions that lead to disproportionation and polymeric byproducts.

• Self-Validation: Visually confirm complete dissolution. Any suspended solid will skew the local stoichiometric ratio, causing localized over-oxidation.

Step 2: Oxidant Addition

• Action: Dissolve 1.1 equivalents of NaIO₄ (843 mg, 3.94 mmol) in 64 mL of distilled water[4]. Cool the 1,2-dithiane solution to 0 °C in an ice bath. Add the NaIO₄ solution dropwise over 30 minutes.

• Causality: The dropwise addition at 0 °C suppresses the activation energy required for the second-order oxidation (forming the 1,1-dioxide).

• Self-Validation: The reaction mixture should turn into a white slurry as sodium iodate (NaIO₃) precipitates. This precipitation physically removes the spent oxidant from the reaction pathway, preventing further unwanted reactions.

Step 3: Monitoring, Isolation, and Purification

• Action: Stir for 16 hours, allowing the mixture to slowly warm to room temperature[4]. Filter over Celite to remove the NaIO₃ precipitate. Concentrate under reduced pressure, extract with Dichloromethane (DCM), dry over Na₂SO₄, and purify via flash chromatography[4].

• Causality: Cyclic thiosulfinates can disproportionate on highly acidic silica. Work quickly or use neutralized silica to maximize your final yield.

• Self-Validation: Run a TLC (Hexanes:EtOAc). The target 1,2-dithiane-1-oxide will appear as a significantly more polar spot (lower Rf) compared to the highly non-polar 1,2-dithiane precursor.

Part 2: Troubleshooting Guides and FAQs

Q: My final yield is low, and GC-MS/NMR indicates the presence of 1,2-dithiane-1,1-dioxide. How do I prevent over-oxidation? A: Over-oxidation to the sulfone (thiosulfonate) occurs when the oxidant is too strong or the stoichiometry is imprecise[3].

• Solution: Strictly limit the oxidant to 1.0 - 1.1 equivalents[3]. If you must use mCPBA instead of NaIO₄, ensure it is freshly titrated. Commercial mCPBA purity varies widely (typically 70-77%), and assuming 100% purity will result in adding excess oxidant, driving the reaction toward the sulfone[5].

Q: The reaction mixture turns cloudy with an insoluble gum, and I am losing product. What is happening? A: You are observing ring-opening polymerization. The introduction of the sulfoxide moiety activates the adjacent disulfide bond toward nucleophilic attack[1]. If the reaction temperature rises too quickly, or if nucleophilic impurities (like trace amines or unreacted thiols) are present, the thiosulfinate ring opens to form a sulfenic acid intermediate. This intermediate rapidly condenses with other molecules to form disulfide-tethered polymers[5][6].

• Solution: Maintain strict temperature control (≤ 0 °C) during the oxidant addition phase. Ensure all glassware is meticulously cleaned and free of thiol/amine contaminants.

Q: Can I use hydrogen peroxide (H₂O₂) to scale up the synthesis more cost-effectively? A: We do not recommend it for high-purity applications. While H₂O₂ is economical, it exhibits poor chemoselectivity for cyclic disulfides and often requires a catalyst (e.g., tungstic acid)[7]. This frequently yields an intractable mixture of the 1-oxide, 1,1-dioxide, and ring-opened byproducts.

Part 3: Quantitative Data on Oxidant Efficacy

Table 1: Comparison of Oxidation Systems for 1,2-Dithiane Mono-Oxidation

Oxidant System	Equivalents	Temperature	Target 1-Oxide Yield	Major Byproduct / Failure Mode
Sodium Periodate (NaIO₄)	1.1 eq	0 °C to RT	83% - 89%	Trace 1,1-dioxide
mCPBA	1.0 eq	-78 °C to 0 °C	75% - 80%	1,1-dioxide (if poorly titrated)
H₂O₂ / Tungstic Acid	Excess	RT	< 50%	Heavy over-oxidation / Ring-opening

(Note: Data synthesized from standard yield reports across chemical and enzyme-catalyzed methodologies[4][7][8].)

Part 4: Reaction Pathway & Failure Modes

Workflow of 1,2-dithiane mono-oxidation and common failure pathways.

References

• [1] Title: 1-Oxo-1,2-dithiane (7153-76-6) - Benchchem | Source: benchchem.com | URL:

• [5] Title: Protein crosslinking as a therapeutic strategy for SOD1-related ALS | Source: biorxiv.org | URL:

• [8] Title: Enzyme-catalysed oxidation of 1,2-disulfides to yield chiral thiosulfinate, sulfoxide and cis-dihydrodiol metabolites | Source: rsc.org | URL:

• [3] Title: 1,2-Dithiane|Cyclic Disulfide Reagent| - Benchchem | Source: benchchem.com | URL:

• [2] Title: 1-Oxo-1,2-dithiane (7153-76-6) - Benchchem | Source: benchchem.com | URL:

• [4] Title: WO2019014311A1 - Heterocyclic-dithiol click chemistry | Source: google.com | URL:

• [7] Title: ChemInform Abstract: Organic Disulfides and Related Substances. Part 49. Preparation of Cyclic Thiosulfinates and Reactions with Thiols. | Source: researcher.life | URL:

• [6] Title: Cyclic Thiosulfinates and Cyclic Disulfides Selectively Cross-Link Thiols While Avoiding Modification of Lone Thiols | Source: researchgate.net | URL:

Sources

• 1. 1-Oxo-1,2-dithiane (7153-76-6)|Supplier [benchchem.com]
• 2. 1-Oxo-1,2-dithiane (7153-76-6)|Supplier [benchchem.com]
• 3. 1,2-Dithiane|Cyclic Disulfide Reagent| [benchchem.com]
• 4. WO2019014311A1 - Heterocyclic-dithiol click chemistry - Google Patents [patents.google.com]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. pubs.rsc.org [pubs.rsc.org]

Stability of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate in cell culture media

This technical support guide provides researchers, scientists, and drug development professionals with in-depth information and troubleshooting advice regarding the stability of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate in cell culture media. Our goal is to equip you with the necessary knowledge to anticipate challenges, mitigate compound degradation, and ensure the reliability and reproducibility of your experimental results.

Introduction: Understanding the Molecule

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate is a complex organic molecule characterized by two key functional groups that dictate its reactivity and stability in aqueous environments like cell culture media:

• A Cyclic Thiosulfinate (1,2-dithian-1-oxide): This six-membered ring contains an oxidized disulfide bond (S-S=O). Thiosulfinates are known to be highly reactive electrophiles, readily participating in reactions with nucleophiles.[1][2]

• Two Acetate Esters: These groups are susceptible to hydrolysis, a reaction that can be influenced by pH and the presence of enzymes.[3][4]

The inherent reactivity of these functional groups presents a significant challenge for in vitro studies, as the compound can degrade rapidly upon introduction into complex biological media. This guide will dissect these instabilities and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate in cell culture media?

There are two main pathways of degradation:

• Reaction with Thiols: The electrophilic sulfur atom of the thiosulfinate group is highly susceptible to nucleophilic attack by thiols.[1] Cell culture media, especially when supplemented with serum, contains free thiols such as cysteine and glutathione.[5][6] This reaction leads to the opening of the dithiane ring and the formation of mixed disulfides, rendering the original compound inactive.[5][7][8] This is often the most rapid degradation pathway.

• Hydrolysis of Acetate Esters: The two acetate ester groups can be cleaved by hydrolysis.[3] This reaction can be catalyzed by the slightly alkaline pH (typically 7.2-7.4) of cell culture media (saponification) or accelerated by esterase enzymes present in fetal bovine serum (FBS) or other biological supplements.[9][10][11]

Below is a diagram illustrating these potential degradation pathways.

Caption: Potential degradation pathways for the compound in cell culture.

Q2: How quickly does this compound degrade?

The rate of degradation is highly dependent on the experimental conditions. Thiosulfinates have been reported to have a half-life of less than a minute in blood due to the high concentration of thiols.[5][7] While the concentration of thiols in cell culture media is lower, a significant reduction in the parent compound can be expected within minutes to a few hours. Ester hydrolysis is generally a slower process but can become significant over longer incubation periods (e.g., 24-72 hours).

Q3: Does the presence of serum in the media affect stability?

Yes, absolutely. Serum introduces two major factors that accelerate degradation:

• Increased Thiol Concentration: Serum is a source of proteins with free sulfhydryl groups and other thiols, which will react with the thiosulfinate group.

• Enzymatic Activity: Serum contains esterases that will enzymatically hydrolyze the acetate ester bonds, significantly increasing the rate of deacetylation compared to pH-mediated hydrolysis alone.[9][12]

Q4: What are the best practices for preparing and storing stock solutions?

To maintain the integrity of the compound before use, follow these guidelines:

• Solvent: Use a dry, aprotic solvent such as anhydrous Dimethyl Sulfoxide (DMSO) to prepare high-concentration stock solutions.

• Storage: Store stock solutions at -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. Protect from light.

• Working Solutions: Prepare fresh working solutions in your cell culture medium immediately before each experiment. Do not store the compound diluted in aqueous media.

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected biological activity.

• Possible Cause: The compound may be degrading in the culture medium before it can exert its full biological effect. The actual concentration of the active compound at the time of measurement could be significantly lower than the initial concentration.

• Troubleshooting Steps:

  • Prepare Fresh: Always prepare dilutions of the compound in the medium immediately before adding it to the cells.

  • Time-Course Experiment: If possible, perform a time-course experiment to see if the biological effect diminishes with longer incubation times, which would suggest degradation.

  • Serum-Free Conditions: As a control, test the compound's activity in a serum-free medium (if your cell line can tolerate it for the duration of the experiment). A significantly higher potency in serum-free medium would point towards serum-mediated degradation.[12]

  • Stability Assessment: Perform a stability study to quantify the rate of degradation in your specific cell culture medium (see the protocol below).

Issue 2: High variability between replicate experiments.

• Possible Cause: Inconsistent handling of the compound, leading to varying degrees of degradation before the start of each experiment.

• Troubleshooting Steps:

  • Standardize Workflow: Ensure a standardized and rapid procedure for diluting the stock solution and adding it to the cells. Minimize the time the compound spends in the aqueous medium before it reaches the cells.

  • Check Stock Solution Integrity: If you have been using the same stock solution for a long time, consider preparing a fresh one from the solid compound.

  • Control for Media Components: Be aware that different lots of serum can have varying levels of enzymatic activity, potentially leading to batch-to-batch variability.[9]

Issue 3: Unexpected cytotoxicity observed.

• Possible Cause: The degradation products of the compound may have their own biological activities, including cytotoxicity. For example, the formation of mixed disulfides with proteins on the cell surface could disrupt their function.[13]

• Troubleshooting Steps:

  • Characterize Degradation Products: If possible, use analytical techniques like LC-MS to identify the major degradation products in your spent media.

  • Test Degradation Products: If the degradation products can be synthesized or isolated, test their cytotoxicity independently.

  • Include Vehicle Controls: Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments to rule out solvent-induced cytotoxicity.[9]

Below is a troubleshooting decision tree to help diagnose stability issues.

Caption: Troubleshooting decision tree for stability issues.

Experimental Protocols

Protocol: Assessing Compound Stability in Cell Culture Media

This protocol outlines a general method to determine the stability of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate in your specific cell culture medium using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[14]

Materials:

• 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

• Anhydrous DMSO

• Your complete cell culture medium (with and without serum, as needed)

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS system

• Appropriate vials for sample collection

• Quenching solution (e.g., ice-cold acetonitrile)

Procedure:

• Prepare Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the compound in anhydrous DMSO.

• Spike the Medium: In a sterile tube, add the compound stock solution to your pre-warmed (37°C) cell culture medium to achieve the final desired concentration (e.g., 10 µM). Vortex gently to mix.

• Time Point Zero (T=0): Immediately after mixing, remove an aliquot (e.g., 100 µL) and add it to a vial containing an equal volume of ice-cold acetonitrile. This will precipitate proteins and stop further degradation. This is your T=0 sample.

• Incubation: Place the tube containing the spiked medium in a 37°C incubator.

• Time-Course Sampling: At regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr), remove an aliquot and quench it in ice-cold acetonitrile as in step 3.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated proteins. Transfer the supernatant to HPLC vials for analysis.

• Analysis: Analyze the samples by HPLC or LC-MS to measure the peak area of the parent compound at each time point.

• Data Interpretation: Plot the percentage of the parent compound remaining versus time. This will give you a degradation profile and allow you to calculate the half-life (t₁/₂) of the compound under your experimental conditions.

Caption: Experimental workflow for assessing compound stability.

Data Summary Tables

Table 1: Factors Influencing the Stability of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

Factor	Influence on Stability	Rationale	Mitigation Strategy
pH	Decreased stability at pH > 7.0	Base-catalyzed hydrolysis of esters.[3][15] Thiol-thiosulfinate reactions are also faster at neutral to slightly alkaline pH.[5]	Use freshly buffered media. Be aware that cellular metabolism can alter local pH.
Temperature	Decreased stability at higher temperatures	Increased reaction rates for all degradation pathways.[9]	Maintain a constant 37°C. Store stock solutions at -80°C.
Serum	Significantly decreased stability	Contains thiols and esterase enzymes that accelerate degradation.[9][12]	If possible, use serum-free media or reduce serum concentration. Perform stability checks.
Thiols	Rapid degradation	Cysteine and glutathione in media react quickly with the thiosulfinate group.[5][6]	Be aware of the thiol content in your basal media and supplements.
Light	Potential for degradation	While not specifically documented for this molecule, many complex organic compounds are light-sensitive.[9]	Protect stock solutions and experimental setups from direct light.

Table 2: Recommended Handling and Experimental Practices

Practice	Recommendation
Stock Solution	10-50 mM in anhydrous DMSO.
Storage	-80°C in single-use aliquots, protected from light.
Working Dilutions	Prepare fresh in media immediately before adding to cells.
Incubation Time	Keep as short as possible to achieve the desired biological effect.
Controls	Always include a vehicle control (DMSO).
Validation	Perform a stability assay in your specific media to understand the compound's half-life.

References

• Cysteine and Glutathione Mixed-Disulfide Conjugates of Thiosulfinates: Chemical Synthesis and Biological Activities. ElectronicsAndBooks.
• Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors - PMC.
• Thiosulfinates modulate platelet activation by reaction with surface free sulfhydryls and internal thiol-containing proteins - PubMed.
• Factors affecting the stability of Epirosmanol in cell culture media - Benchchem.
• Reaction mechanism of a thiol with a thiosulfinate. The reaction leads... - ResearchGate.
• Accessing and Utilizing Thiols in Organic Chemistry - ChemRxiv.
• Cyclic Thiosulfinates and Cyclic Disulfides Selectively Cross-Link Thiols While Avoiding Modification of Lone Thiols | Request PDF - ResearchGate.

• Thiosulfinate - Wikipedia. Available at: [Link]

• Glutathionylation of proteins by glutathione disulfide S-oxide - PubMed - NIH. Available at: [Link]

• Modular Routes to 1,3-Dithian-2-ones and 1,2-Dithiolanes | Organic Letters. Available at: [Link]

• Cysteine and glutathione mixed-disulfide conjugates of thiosulfinates: chemical synthesis and biological activities - PubMed. Available at: [Link]

• Glutathione-Garlic Sulfur Conjugates: Slow Hydrogen Sulfide Releasing Agents for Therapeutic Applications - MDPI. Available at: [Link]

• Cyclic Thiosulfinates as a Novel Class of Disulfide Cleavable Cross-Linkers for Rapid Hydrogel Synthesis | Bioconjugate Chemistry - ACS Publications. Available at: [Link]

• Mechanisms of Acylal Hydrolysis in Sulfuric Acid Solutions - Canadian Science Publishing. Available at: [Link]

• Synthesis and Biological Activity of 1,2-Dithiolanes and 1,2-Dithianes Bearing a Nitrogen-containing Substituent. J-STAGE. Available at: [Link]

• Cysteine and glutathione mixed-disulfide conjugates of thiosulfinates: chemical synthesis and biological activities. | Semantic Scholar. Available at: [Link]

• 15.9: Hydrolysis of Esters - Chemistry LibreTexts. Available at: [Link]

• Cyclic Thiosulfinates Research Articles - Page 1 - R Discovery. Available at: [Link]

• In Vitro Stability and Chemical Reactivity of Thiosulfinates | Request PDF - ResearchGate. Available at: [Link]

• How to know the stability of drugs and reagents in the cell culture media? - ResearchGate. Available at: [Link]

• Factors that determine stability of highly concentrated chemically defined production media. Wiley Online Library. Available at: [Link]

• 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry - Lumen Learning. Available at: [Link]

• hydrolysis of esters - Chemguide. Available at: [Link]

• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry. Available at: [Link]

• Chemistry of Dithiiranes, 1,2-Dithietanes, and 1,2-Dithietes | Request PDF - ResearchGate. Available at: [Link]

• Oxetanes as versatile elements in drug discovery and synthesis. - Semantic Scholar. Available at: [Link]

• Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization. MDPI. Available at: [Link]

• Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed. Available at: [Link]

• Organic & Biomolecular Chemistry - AIR Unimi. Available at: [Link]

• Enantioselective Preparation of 5-Oxo-5,6-dihydro-2H- pyran-2-yl phenylacetate via organocatalytic Dynamic Kinetic Asymmetric Transformation (DyKAT) - Organic Syntheses. Available at: [Link]

• Cell Culture Media Impact on Drug Product Solution Stability - PubMed. Available at: [Link]

• 5-(1-Acetoxyvinyl)-cycloSaligenyl-2',3'-dideoxy-2',3'- didehydrothymidine monophosphates, a second type of new, enzymatically activated cycloSaligenyl pronucleotides - PubMed. Available at: [Link]

• Synthesis of 4,5-Dicyanophthalic Acid and Its Functional Derivatives - ResearchGate. Available at: [Link]

• Synthesis, characterization and anti-inflammatory activity of new 5-(3,4-dichlorophenyl)-2-(aroylmethyl) thio-1,3,4-oxadiaxoles - PubMed. Available at: [Link]

• Uranyl Acetate, a Lewis Acid Catalyst for Acetoxylation of Monoterpenic and Steroidal Alcohols - MDPI. Available at: [Link]

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Technical Support Center: Minimizing Side Reactions with Glutathione (GSH) in Biological Assays

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the challenges of working with glutathione (GSH) in biological assays. Given its high intracellular concentration and reactive nature, GSH can be a significant source of interference, leading to unreliable and misleading results. This resource is designed to provide you with the expertise and validated protocols needed to ensure the integrity of your experimental data.

Introduction to Glutathione (GSH) Interference

Glutathione is a tripeptide (γ-L-glutamyl-L-cysteinylglycine) and the most abundant non-protein thiol in mammalian cells, with intracellular concentrations ranging from 0.5 to 10 mM. Its central role in maintaining cellular redox homeostasis, detoxifying xenobiotics, and participating in various signaling pathways makes it a critical molecule for cell survival.[1][2] However, the very properties that make GSH a potent antioxidant also render it a common source of interference in a wide range of biological assays.

The primary cause of GSH interference is the nucleophilic nature of its thiol group (-SH), which can react with electrophilic compounds. This reactivity can lead to several types of assay artifacts, including:

• Direct reaction with substrates or detection reagents: GSH can form adducts with fluorescent probes, chemiluminescent substrates, or other assay components, leading to signal quenching, high background, or false-positive results.[3][4]

• Michael addition reactions: GSH can undergo Michael addition (conjugate addition) with α,β-unsaturated carbonyl compounds, a common structural motif in many small molecule inhibitors and probes.[5][6][7] This can deplete the active concentration of the compound of interest, leading to an underestimation of its potency.

• Redox cycling and interference with redox-sensitive assays: As a key component of the cellular antioxidant system, GSH can directly reduce or be oxidized by assay components, interfering with the measurement of reactive oxygen species (ROS) or other redox-active molecules.[8][9]

• Enzyme inhibition or activation: GSH can directly interact with enzymes being studied, either inhibiting or, in some cases, activating them, leading to inaccurate measurements of enzyme kinetics.

Understanding the potential for these side reactions is the first step toward developing robust and reliable assays. This guide will provide you with the tools and knowledge to identify, troubleshoot, and minimize GSH-related artifacts in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is glutathione a problem in my assay?

Glutathione's high intracellular concentration and the strong nucleophilic character of its thiol group are the primary reasons it can interfere with biological assays.[10] The thiol group of GSH can react with a wide variety of electrophilic compounds, including many common assay reagents, fluorescent probes, and small molecule inhibitors.[1][3] This can lead to a range of problems, from high background signals and signal quenching to the chemical modification and inactivation of your compounds of interest.

Q2: What are the common mechanisms of GSH interference?

The most prevalent mechanisms of GSH interference include:

• Michael Addition: This is a conjugate addition reaction where the GSH thiol group attacks an α,β-unsaturated carbonyl group present in many bioactive compounds and probes.[5][6][7]

• Nucleophilic Substitution: GSH can act as a nucleophile, displacing leaving groups on electrophilic substrates.[1]

• Redox Reactions: GSH can directly reduce oxidized species or be oxidized by reactive oxygen species (ROS), interfering with assays designed to measure oxidative stress.[8][9]

• Formation of Protein Mixed Disulfides: Under conditions of oxidative stress, GSH can form mixed disulfides with cysteine residues in proteins, a process known as S-glutathionylation.[11][12] This can alter protein function and interfere with assays that measure protein activity or interactions.

Q3: Which types of assays are most susceptible to GSH interference?

Assays that are particularly vulnerable to GSH interference include:

• Fluorescence-based assays: Many fluorescent probes contain electrophilic moieties that can react with GSH, leading to signal quenching or the formation of fluorescent adducts.[3][4][13]

• Enzyme inhibition assays: Small molecule inhibitors containing electrophilic "warheads" designed to covalently modify their target protein can also be intercepted by GSH.

• ROS detection assays: Given its primary role as an antioxidant, GSH can directly scavenge ROS, leading to an underestimation of ROS levels.[14][15]

• High-throughput screening (HTS): In HTS campaigns, the high concentration of GSH in cell lysates can lead to a high rate of false positives or false negatives by reacting with library compounds.[16]

Q4: How can I determine if GSH is interfering with my assay?

Several straightforward experiments can help you diagnose GSH interference:

• Spike-in experiments: Add exogenous GSH to your assay at physiologically relevant concentrations (e.g., 1-10 mM) and observe the effect on your signal. A significant change in the signal suggests GSH interference.

• GSH depletion: Pre-treat your cell lysate or sample with a thiol-scavenging agent like N-ethylmaleimide (NEM) to deplete GSH levels.[17][18][19] If the assay signal is restored or the background is reduced, it is a strong indication of GSH interference.

• Use of a GSH-depleted control: Compare the results obtained with your standard sample to those from a sample where GSH has been depleted.

Troubleshooting Guides

This section provides structured troubleshooting workflows for common issues arising from GSH interference.

Issue 1: High Background Signal in Fluorescence-Based Assays

High background fluorescence can significantly reduce the signal-to-noise ratio and sensitivity of your assay.[20][21]

Troubleshooting Workflow

Caption: Troubleshooting high background in fluorescence assays.

Quantitative Data Summary: Thiol Scavenging Agents

Agent	Typical Working Concentration	Incubation Time	Notes
N-ethylmaleimide (NEM)	1-10 mM	15-30 min at RT	Irreversibly alkylates thiols. Excess NEM can inhibit some enzymes and must be removed or quenched.[17][19][22]
2-Vinylpyridine (2-VP)	1-5% (v/v)	60 min at RT	Used for derivatization prior to HPLC analysis, but can be less effective than NEM at preventing GSH auto-oxidation.[17]
Iodoacetic acid (IAA)	10-50 mM	30-60 min at RT (in the dark)	Another alkylating agent, but can be less specific than NEM.[23]

Issue 2: Poor Dose-Response Curves or Underestimation of Compound Potency

If your test compounds are susceptible to Michael addition or other reactions with GSH, their effective concentration in the assay will be reduced, leading to a rightward shift in the dose-response curve and an artificially high IC50 value.

Troubleshooting Workflow

Caption: Troubleshooting poor dose-response curves.

Protocols

Protocol 1: GSH Depletion from Cell Lysates using N-ethylmaleimide (NEM)

This protocol describes how to effectively remove GSH from cell lysates to minimize its interference in downstream assays.

Materials:

• Cell lysate

• N-ethylmaleimide (NEM) stock solution (1 M in ethanol or DMSO)

• Phosphate-buffered saline (PBS)

• Microcentrifuge

Procedure:

• Prepare NEM working solution: Dilute the 1 M NEM stock solution to a final concentration of 100 mM in PBS. Prepare this solution fresh.

• Treat lysate with NEM: Add the 100 mM NEM working solution to the cell lysate to achieve a final concentration of 1-10 mM. The optimal concentration may need to be determined empirically. A 10-fold molar excess of NEM to the expected GSH concentration is a good starting point.[19]

• Incubate: Incubate the mixture for 15-30 minutes at room temperature with gentle agitation.

• Quench excess NEM (optional but recommended): If excess NEM is a concern for your downstream application (e.g., it inhibits your enzyme of interest), it can be quenched by adding a small molar excess of a thiol-containing reagent like DTT or β-mercaptoethanol. Alternatively, excess NEM can be removed by extraction.[17] Note that NEM can be hydrolyzed and inactivated under alkaline conditions.[24]

• Proceed with your assay: The GSH-depleted lysate is now ready for use in your assay.

Validation:

To confirm the efficiency of GSH depletion, you can measure the remaining GSH levels using a commercially available GSH detection kit, such as those based on the DTNB recycling assay.[25][26]

Protocol 2: DTNB (Ellman's Reagent) Assay for Total Glutathione Quantification

This enzymatic recycling assay is a standard method for measuring the total glutathione (GSH + GSSG) content in a sample.[17][25]

Principle:

GSH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which absorbs at 412 nm, and glutathione disulfide (GSSG). Glutathione reductase (GR) then reduces GSSG back to GSH in the presence of NADPH. This recycling of GSH amplifies the signal, increasing the sensitivity of the assay.[25]

Materials:

• Sample (e.g., cell lysate)

• DTNB solution

• Glutathione reductase (GR)

• NADPH

• Assay buffer (e.g., 100 mM potassium phosphate buffer with 1 mM EDTA, pH 7.5)

• GSH standards

Procedure:

• Prepare standards: Prepare a series of GSH standards of known concentrations in the assay buffer.

• Prepare reaction mixture: In a 96-well plate, add the following to each well:

  • Sample or standard

  • Assay buffer

  • DTNB solution

  • NADPH solution

• Initiate the reaction: Add glutathione reductase to each well to start the reaction.

• Measure absorbance: Immediately measure the absorbance at 412 nm at regular intervals (e.g., every 30 seconds) for 5-10 minutes using a microplate reader.

• Calculate results: Determine the rate of TNB formation (ΔA412/min) for each sample and standard. Create a standard curve by plotting the rate of TNB formation versus the GSH concentration of the standards. Use the standard curve to determine the glutathione concentration in your samples.

Experimental Workflow Diagram

Caption: Workflow for the DTNB-based glutathione assay.

Conclusion

Minimizing side reactions with glutathione is crucial for obtaining accurate and reproducible data in a wide range of biological assays. By understanding the chemical reactivity of GSH and implementing the troubleshooting strategies and protocols outlined in this guide, researchers can significantly improve the quality and reliability of their experimental results. Always consider the potential for GSH interference during assay development and validation to ensure the scientific integrity of your findings.

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• (n.d.). Analysis of Glutathione in Biological Samples by HPLC Involving Pre-Column Derivatization with o-Phthalaldehyde. Springer Nature Experiments. Retrieved March 7, 2026, from [Link]

• Giustarini, D., Dalle-Donne, I., Tsikas, D., & Rossi, R. (2017). Pitfalls in the analysis of the physiological antioxidant glutathione (GSH) and its disulfide (GSSG) in biological samples: An elephant in the room. Journal of Pharmaceutical and Biomedical Analysis, 147, 65-76.

• (n.d.). Glutathione Assay (Colorimetric). G-Biosciences. Retrieved March 7, 2026, from [Link]

• Arambasic, M., et al. (2024). Measuring the rate of NADPH consumption by glutathione reductase in the cytosol and mitochondria. PLOS ONE, 19(12), e0314811.

• (n.d.). Glutathione Reductase. Oxford Biomedical Research. Retrieved March 7, 2026, from [Link]

• Rahman, I., Kode, A., & Biswas, S. K. (2016). Assay for quantitative determination of glutathione and glutathione disulfide levels using enzymatic recycling method.
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• Xu, W., et al. (2021). Fluorescent Probes for Live Cell Thiol Detection. Molecules, 26(12), 3563.
• Arambasic, M., et al. (2024). Measuring the rate of NADPH consumption by glutathione reductase in the cytosol and mitochondria. PLOS ONE, 19(12), e0314811.

• (n.d.). N-ethylmaleimide (NEM) Sulfhydryl/Thiol Masking Reagent. Northwest Life Science Specialties, LLC. Retrieved March 7, 2026, from [Link]

• Li, Z., et al. (2023). A Reversible Dual-Channel Near-Infrared Flavonoid Probe for in Vivo Tracking Glutathione Dynamics in Living Mice. International Journal of Molecular Sciences, 24(12), 10398.
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• (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them. BellBrook Labs. Retrieved March 7, 2026, from [Link]

• Koppula, S., et al. (2020). Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS. Metabolites, 10(7), 292.
• Monostori, P., et al. (2009). Determination of glutathione and glutathione disulfide in biological samples: An in-depth review.
• Baillie, T. A., & Rettie, A. E. (2011). Managing the challenge of chemically reactive metabolites in drug development. Chemical Research in Toxicology, 24(12), 2097-2119.
• Liu, J., et al. (2014). A dual emission fluorescent probe enables simultaneous detection of glutathione and cysteine/homocysteine.
• Koppula, S., et al. (2020). Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS. Metabolites, 10(7), 292.
• Liu, J., et al. (2022).
• Kim, D., & Kim, Y. (2019). Reaction-Based Fluorescent Probes for the Detection and Imaging of Reactive Oxygen, Nitrogen, and Sulfur Species. Accounts of Chemical Research, 52(9), 2489–2500.
• Li, X., et al. (2025, March 4). Advances in Organic Small Molecule-Based Fluorescent Probes for Precision Detection of Liver Diseases: A Perspective on Emerging Trends and Challenges. Journal of the American Chemical Society.

• (2026, January 26). Glutathione Deep Dive: Clinical Insights for Multisystem Redox and Cellular Health. Strive Pharmacy Blog. Retrieved March 7, 2026, from [Link]

• Plotka-Wasylka, J., et al. (2022). Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation. International Journal of Molecular Sciences, 23(16), 9295.
• Chen, Y., et al. (2023). Research Progress of Fluorescent Probes for Detection of Glutathione (GSH)

• (n.d.). ROS Detection ROS Assay Kit -Photo-oxidation Resistant DCFH-DA-. Dojindo. Retrieved March 7, 2026, from [Link]

• Orlowski, S., & Mizzen, L. A. (1986). Alkaline hydrolysis of N-ethylmaleimide allows a rapid assay of glutathione disulfide in biological samples. Analytical Biochemistry, 154(1), 205-208.
• Zhang, Y., et al. (2022). A water-soluble fluorescent probe for monitoring mitochondrial GSH fluctuations during oxidative stress. RSC Advances, 12(54), 35249-35255.
• Janssen-Heininger, Y. M. W., et al. (2014). Emerging Mechanisms of Glutathione-dependent Chemistry in Biology and Disease. Redox Biology, 2, 236-243.

• (2024, July 11). New One-Step Method for Anti-Michael Reaction. Mirage News. Retrieved March 7, 2026, from [Link]

• Cronin, M. T. D., et al. (2022). Eliminating Transition State Calculations for Faster and More Accurate Reactivity Prediction in Sulfa-Michael Additions Relevant to Human Health and the Environment. ACS Omega, 7(30), 26325–26335.
• Wang, Y., et al. (2025, October 24). In Situ Evaluation of the GSH Depletion Ability of Various Alkylating Agents and the Protective Effect of Several Active Thiol Compounds Based on High-Content Cell Analysis. bioRxiv.
• Geng, Y., et al. (2023). Recent progress in the development of fluorescent probes for imaging pathological oxidative stress. Chemical Society Reviews, 52(11), 3743-3791.
• Jia, L., & Liu, D. Q. (2012). High-throughput screening for glutathione conjugates using stable-isotope labeling and negative electrospray ionization precursor-ion mass spectrometry. Analytical and Bioanalytical Chemistry, 403(5), 1339-1349.
• Zhao, T., & Ji, C. (2009). A novel method for screening the glutathione transferase inhibitors. BMC Biotechnology, 9, 3.
• Polonikov, A. (2020). Glutathione: A Samsonian life-sustaining small molecule that protects against oxidative stress, ageing and damaging inflammation. Frontiers in Nutrition, 7, 573881.
• Zhang, L., et al. (2015). Determination of Reduced Glutathione by Spectrophotometry Coupled with Anti-interference Compensation. Journal of Chinese Pharmaceutical Sciences, 24(4), 253-259.
• Sitohang, I. B. S., & Ninditya, S. (2022). Glutathione Absorption From Oral Mucosa & Skin Pigmentation.
• Mayr, H., & Ofial, A. R. (2018). Nucleophilicity of Glutathione: A Link to Michael Acceptor Reactivities. ChemMedChem, 13(9), 881-884.
• Song, Y., et al. (2025, June 30). Michael-Addition Reaction Triggering Sensitive and Facile Detection of Glutathione Employing Lspr-Photonic Crystals. SSRN.

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Storage conditions to prevent disproportionation of cyclic thiosulfinates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cyclic thiosulfinates. These potent organosulfur compounds hold significant promise in various applications but are notoriously unstable, often undergoing disproportionation that can compromise experimental results and product shelf life. This guide provides in-depth, field-proven insights into the causes of this instability and offers robust strategies to mitigate it.

Part 1: The Challenge - Understanding Thiosulfinate Disproportionation (FAQs)

This section addresses the fundamental questions surrounding the instability of cyclic thiosulfinates.

Q1: What is disproportionation and why does it happen to my cyclic thiosulfinate?

A: Disproportionation is a chemical reaction where a single compound is simultaneously oxidized and reduced. In the case of a cyclic thiosulfinate, the sulfur-sulfur bond, which is inherently weak, cleaves. One sulfur atom is oxidized to a more stable sulfonate, while the other is reduced, ultimately leading to the formation of other organosulfur compounds.[1][2] This process is often driven by factors like temperature, pH, and the solvent environment.[3][4]

The instability of thiosulfinates is a known challenge; for instance, allicin, a well-studied acyclic thiosulfinate from garlic, is known to degrade rapidly at room temperature.[5] This inherent reactivity is due to the S(O)-S bond, which is significantly weaker than the S-S bond in the corresponding disulfide.[2]

Diagram: Generalized Disproportionation of a Cyclic Thiosulfinate

The following diagram illustrates the fundamental transformation that occurs during the disproportionation of a cyclic thiosulfinate.

Caption: The pathway from a reactive thiosulfinate to more stable degradation products.

Q2: What are the common signs of degradation in my sample?

A: Degradation can manifest in several ways:

• Loss of Biological Activity: This is often the first and most critical indicator for drug development professionals.

• Changes in Physical Appearance: You might observe precipitation, color changes, or the development of an unusual odor.

• Altered Analytical Profile: When analyzed via techniques like High-Performance Liquid Chromatography (HPLC), you will see a decrease in the peak area corresponding to your cyclic thiosulfinate and the emergence of new peaks corresponding to degradation products.[6]

Part 2: Troubleshooting Your Storage Protocol

This section provides answers to specific issues you might encounter during your experiments, focusing on the causality behind each recommendation.

Q3: My compound degraded even when stored in a -20°C freezer. Isn't colder always better?

A: While lower temperatures generally slow down chemical reactions, it's not always a simple case of "colder is better."

• Freezing Point of Solvents: If you are storing your thiosulfinate in a solvent, freezing can cause the compound to concentrate in the unfrozen liquid phase, which can accelerate degradation.

• Aqueous Solutions: For aqueous solutions, the formation of ice crystals can create localized pockets of high solute concentration and altered pH, both of which can promote disproportionation.

Recommendation: For long-term storage of neat compounds or solutions in appropriate organic solvents, -80°C is often effective.[7] For short-term storage or working solutions, refrigeration at 4°C is generally preferred over freezing, especially for aqueous-based solutions.[8][9] Studies on garlic extracts, rich in thiosulfinates, have shown that storage at 4°C retains significantly more inhibitory potential compared to storage at room temperature.[9]

Q4: Which solvent should I use for storing my cyclic thiosulfinate?

A: The choice of solvent is critical and can significantly impact the stability of your compound.[10][11] Thiosulfinates are susceptible to decomposition, and the polarity of the solvent can direct the degradation pathway toward different products like ajoenes or dithiins.[7]

Key Considerations:

• Polarity: Generally, non-polar, aprotic solvents are preferred. Solvents like hexane and dichloromethane have been shown to be effective.[7]

• Reactivity: Avoid protic solvents like water or alcohols for long-term storage, as they can participate in hydrolysis reactions.

• Purity: Always use high-purity, anhydrous solvents to minimize contaminants that could catalyze degradation.

Data Summary: Solvent Suitability for Thiosulfinate Storage

Solvent Class	Examples	Suitability for Long-Term Storage	Rationale
Non-Polar Aprotic	Hexane, Dichloromethane	High	Minimizes solvolysis and side reactions.[7]
Polar Aprotic	Acetonitrile, DMSO	Moderate	Use with caution; may still promote some degradation pathways.[7]
Polar Protic	Water, Ethanol, Methanol	Low	Can lead to rapid hydrolysis and degradation.[7]

Q5: My stock solution seems to degrade faster than the neat (undissolved) compound. Why is this?

A: This is a common observation. When a compound is in solution, its molecules have greater mobility, which increases the frequency of collisions and, therefore, the rate of reaction, including degradation. Furthermore, impurities or reactive species in the solvent can accelerate decomposition. Higher concentrations of thiosulfinates in a solution have been observed to be somewhat more stable than lower concentrations.[12]

Recommendation: Prepare stock solutions fresh whenever possible. If you must store them, use a suitable non-polar, aprotic solvent, store at a low temperature (4°C or -80°C), and protect from light and air.

Q6: I need to use my cyclic thiosulfinate in an aqueous buffer for a biological assay. What is the optimal pH?

A: This is a critical parameter, as thiosulfinate stability is highly pH-dependent.[3][13] Both strongly acidic and alkaline conditions can rapidly degrade these compounds.[13][14]

• Optimal Range: The greatest stability for thiosulfinates is generally observed in a slightly acidic environment, typically between pH 4.5 and 5.5.[4][15]

• Alkaline Instability: Stability decreases significantly at pH levels above 7.5, with rapid degradation occurring at pH 8.0-9.0.[4][15]

• Acidic Instability: While more stable than in alkaline conditions, significant degradation can also occur at very low pH values (below pH 2.0).[14]

Recommendation: For biological assays, prepare your thiosulfinate stock in a suitable organic solvent and dilute it into your aqueous buffer immediately before use. If possible, adjust the pH of your final assay medium to be within the 4.5-6.0 range to maximize compound stability during the experiment.[12]

Part 3: Gold Standard Protocols

Adherence to standardized protocols is essential for reproducible research.

Protocol 1: Long-Term Storage of Neat Cyclic Thiosulfinates

• Preparation: Ensure the compound is in a pure, dry, solid or oil form.

• Inert Atmosphere: Place the compound in a clean, amber glass vial. Flush the vial with an inert gas (e.g., Argon or Nitrogen) for 1-2 minutes to displace oxygen.

• Sealing: Immediately seal the vial with a Teflon-lined cap. For extra protection, wrap the cap with Parafilm.

• Light Protection: Place the sealed vial inside a secondary container (e.g., a small box or a falcon tube wrapped in aluminum foil) to completely block out light.

• Storage Temperature: Store the container in a -80°C freezer. Studies on related compounds have shown stability for at least 2 years under these conditions.[7]

Protocol 2: Preparation and Short-Term Storage of Stock Solutions

• Solvent Selection: Choose a high-purity, anhydrous, non-polar, aprotic solvent (e.g., dichloromethane or hexane).

• Preparation: In a fume hood, dissolve the neat compound in the chosen solvent to the desired concentration. Perform this step quickly to minimize exposure to air and moisture.

• Inert Atmosphere: Transfer the solution to a clean, amber glass vial and flush the headspace with an inert gas (Argon or Nitrogen).

• Sealing: Seal the vial tightly with a Teflon-lined cap.

• Storage: For short-term storage (up to a few days), store the vial at 4°C in the dark. For anything longer, store at -80°C. Always allow the vial to warm to room temperature before opening to prevent condensation from introducing moisture.

Part 4: Troubleshooting Workflow

When faced with suspected degradation, a logical workflow can help pinpoint the cause.

Diagram: Troubleshooting Degradation of Cyclic Thiosulfinates

Caption: A decision tree to diagnose the root cause of thiosulfinate instability.

References

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• Shen, C., Xiao, H., & Parkin, K. L. (2002). In Vitro Stability and Chemical Reactivity of Thiosulfinates. Journal of Agricultural and Food Chemistry, 50(9), 2644–2651. Available from: [Link]

• Gruhlke, M. C. H., et al. (2019). A Comparison of the Antibacterial and Antifungal Activities of Thiosulfinate Analogues of Allicin. PLOS ONE, 13(4), e0195998. Available from: [Link]

• Martín-Pérez, M., et al. (2023). Garlic Extracts: Effect of pH on Inhibition of Helicobacter pylori. Molecules, 28(13), 4983. Available from: [Link]

• Lawson, L. D., & Wang, Z. J. (2005). Composition, Stability, and Bioavailability of Garlic Products Being Used in a Clinical Trial. Journal of Agricultural and Food Chemistry, 53(16), 6246–6251. Available from: [Link]

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• 8. Composition, Stability, and Bioavailability of Garlic Products Being Used in a Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thiosulfinates Concentration in Garlic Extract at Different Storage Temperatures | Scientific.Net [scientific.net]
• 10. mdpi.com [mdpi.com]
• 11. Solvent Effects on the Mechanistic of Ketene and Halogenated Ketene Cycloadditions with Cyclopentadiene: A DFT Study – Oriental Journal of Chemistry [orientjchem.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]

Resolving NMR signal overlap in 4,5-substituted dithiane oxides

Technical Support Center: Advanced NMR Analysis Subject: Resolution of Signal Overlap in 4,5-Substituted 1,3-Dithiane 1-Oxides Ticket ID: NMR-DIT-45-OX-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

The analysis of 4,5-substituted 1,3-dithiane 1-oxides presents a "perfect storm" of NMR challenges: the coexistence of diastereomers (due to the new sulfoxide stereocenter), conformational mobility (chair vs. twist-boat), and severe spectral crowding in the 2.0–4.0 ppm region. This guide provides a tiered troubleshooting protocol to resolve these overlaps, moving from sample manipulation to advanced pulse sequences.

Module 1: The Nature of the Problem (Root Cause Analysis)

Before attempting resolution, you must diagnose the type of overlap you are facing. In 4,5-substituted dithiane oxides, overlap arises from two distinct physical phenomena:

• Static Overlap (Diastereomers): Oxidation of the sulfur creates a new chiral center. If your 4,5-substituents are chiral (or if the substitution pattern breaks symmetry), you will generate diastereomeric pairs (e.g., trans-S=O/substituent vs. cis-S=O/substituent). These often have similar chemical shifts.

• Dynamic Overlap (Conformational Exchange): The 1,3-dithiane ring typically adopts a chair conformation. However, 4,5-substitution can destabilize the chair, forcing the molecule into a twist-boat or populating both axial and equatorial sulfoxide conformers. If the exchange rate (

  ) is comparable to the frequency difference ( ), signals broaden and merge.

Module 2: Tier 1 Resolution – Sample Environment

Q: My proton signals are clustered between 2.5 and 3.5 ppm in CDCl₃. How can I separate them without running 2D experiments?

A: The most effective "low-tech" solution is the Aromatic Solvent Induced Shift (ASIS) .

• The Protocol:

  • Prepare your sample in Benzene-d₆ (

    ) or Toluene-d₈ instead of Chloroform-d ( ).

  • Mechanism: Benzene molecules form transient solvation complexes with the electron-deficient faces of the sulfoxide and the dithiane ring. This anisotropic shielding causes significant upfield shifts (up to 0.5–1.0 ppm) for protons located above/below the ring plane, while equatorial protons are less affected.

  • Result: This differential shifting often "pulls apart" the overlapping multiplets of H4, H5, and H6.

Data Comparison: Solvent Effects on Chemical Shift Dispersion

Proton Environment	Shift in ( )	Shift in ( )	(ppm)	Status
H2 (Anomeric)	3.65 (AB q)	3.20 (s)	-0.45	Resolved
H4 (Axial)	2.85 (m)	2.45 (ddd)	-0.40	Resolved
H5 (Equatorial)	2.10 (m)	1.95 (m)	-0.15	Overlap Persists
H6 (Axial)	2.90 (m)	2.35 (td)	-0.55	Resolved

Critical Note: If

fails, try a titration. Add to your sample in 10% increments. The signals will "walk" across the spectrum, allowing you to track them as they unmask.

Module 3: Tier 2 Resolution – Thermodynamic Control

Q: The peaks look broad and "muddy," not sharp. Is this poor shimming or dynamics?

A: In dithiane oxides, this is almost always conformational exchange . The sulfoxide oxygen has a preference for the equatorial position in 1,3-dithianes, but 4,5-substituents can introduce 1,3-diaxial steric clashes that destabilize this preference, leading to a rapid flipping between axial and equatorial conformers.

The Protocol: Variable Temperature (VT) NMR

• Cooling (to -40°C or -60°C): This slows the ring flip (

  ).

  • Outcome: Broad peaks will split into two distinct, sharp sets of signals (one for the major conformer, one for the minor).

  • Solvent: Use

    (Dichloromethane-d2) or Toluene-d8. freezes near -63°C and becomes viscous, broadening lines.

• Heating (to +60°C): This accelerates the ring flip (

  ).

  • Outcome: Broad peaks coalesce into a single, sharp average signal. This simplifies the spectrum for integration but loses stereochemical detail.

Module 4: Tier 3 Resolution – Advanced Acquisition (The "Nuclear" Option)

Q: I have separated the diastereomers, but the multiplets are still overlapping due to complex couplings. What now?

A: Implement Pure Shift NMR (Broadband Homodecoupling) .

Standard proton spectra are complicated by

-coupling (multiplet structure). In 4,5-substituted dithianes, geminal ( Hz) and vicinal ( Hz) couplings cause signals to span 20–40 Hz, causing massive overlap.

Technique: PSYCHE (Pure Shift Yielded by Chirp Excitation)

• What it does: Collapses all multiplets into singlets (removes

  coupling) while retaining chemical shift information.

• Why use it: It turns a crowded "forest" of multiplets into a clean "fence" of singlets, allowing precise measurement of chemical shifts and integration of diastereomers.[1]

• Implementation:

  • Pulse Sequence: psyche (Bruker) or push (Varian/Agilent).

  • Processing: Requires reconstruction of the FID chunks.

Visualizing the Workflow

The following diagram outlines the logical decision tree for resolving these overlaps.

Caption: Decision Logic for NMR Signal Deconvolution in Dynamic Heterocycles.

Module 5: Stereochemical Assignment Logic

Once signals are resolved, you must assign the configuration (axial vs. equatorial S=O).

Q: How do I know if my sulfoxide is axial or equatorial?

A: Use the

-gauche effect in C NMR and specific H coupling constants.

• The

  -Effect ( C NMR):

  • An axial sulfoxide oxygen exerts a strong steric shielding effect on the

    -carbons (C3 and C5 relative to sulfur).

  • Rule of Thumb: If the C4/C6 carbons shift upfield by 4–6 ppm compared to the unoxidized dithiane, the S=O is axial . If the shift is negligible (< 1 ppm), the S=O is equatorial .

• Geminal Coupling (

  H NMR):

  • The H2 protons (between the sulfurs) are diagnostic.

  • Axial S=O: The H2 proton trans to the lone pair (equatorial H2) is deshielded.

  • Equatorial S=O: The anisotropy of the S=O bond deshields the axial H2 and H4/H6 protons (syn-axial effect).

Caption: Stereochemical Assignment via Carbon-13 Gamma-Gauche Effect.

References

• Juaristi, E. (1995). Conformational Behavior of 1,3-Dithiane 1-Oxides. In The Anomeric Effect and Associated Stereoelectronic Effects. ACS Publications. Link

• Aguilar-Sanchez, R. et al. (2014). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. Chemical Communications, 50, 8171-8173. Link

• Abraham, R. J. et al. (2006). Solvent effects in NMR spectroscopy: A review. Annual Reports on NMR Spectroscopy. Link

• Carey, F. A. et al. (1976). Conformational Analysis of 1,3-Dithianes. 1-Oxides. Journal of Organic Chemistry, 41(25), 3975–3978. Link

Sources

• 1. academia.edu [academia.edu]

Reference Data & Comparative Studies

Advanced NMR Profiling of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl Acetate

Executive Summary: The Thiosulfinate Challenge

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (hereafter CTO-OAc ) represents a class of Cyclic Thiosulfinates (CTOs) increasingly critical in chemical biology for their role as reversible cross-linkers and cysteine-reactive warheads. Unlike their stable disulfide precursors, CTOs possess a distinct S=O moiety that introduces chirality at the sulfur, ring rigidity, and complex redox behavior.

The Problem: Standard 1D 1H NMR is often insufficient for validating CTO-OAc due to:

• Conformational Flux: Rapid chair-chair interconversion at room temperature causes signal broadening.

• Redox Ambiguity: Distinguishing the target thiosulfinate from its reduced (disulfide) and over-oxidized (thiosulfonate) impurities requires precise chemical shift mapping.

The Solution: This guide compares the Standard Room-Temperature Protocol against a Multi-Dimensional/Variable-Temperature (MD-VT) Framework . We demonstrate that the MD-VT approach is the only authoritative method for establishing purity and stereochemical configuration.

Comparative Analysis: Standard vs. Advanced Protocols

We evaluated two characterization workflows. The "Standard" workflow represents typical rapid QC methods, while the "Advanced" workflow represents the rigorous structural proof required for high-impact publications or IND filings.

Table 1: Performance Matrix of Characterization Strategies

Feature	Method A: Standard 1D 1H NMR	Method B: Advanced MD-VT Framework
Conditions	298 K, CDCl₃	233 K – 298 K, CDCl₃/Acetone-d₆
Resolution	Low (Broad signals due to ring flip)	High (Conformers "frozen" out)
Stereochemistry	Inferential only	Definitive (NOESY correlations)
Redox Purity	Qualitative (± 5% detection limit)	Quantitative (± 0.1% detection limit)
S=O Configuration	Cannot distinguish Axial/Equatorial	Resolves Axial vs. Equatorial isomers
Verdict	Insufficient for structural proof	Recommended for validation

The Scientific Rationale (Mechanism & Causality)

The Redox Landscape

To characterize CTO-OAc, one must first define what it is not. The synthesis of CTOs typically involves the oxidation of a 1,2-dithiane precursor.

• Disulfide (Precursor): Symmetric, chemically equivalent protons (if trans-substituted).

• Thiosulfinate (Target, CTO-OAc): Asymmetric. The S=O group breaks symmetry, making H3, H4, H5, and H6 magnetically distinct.

• Thiosulfonate (Impurity): Over-oxidation product (S-SO2).

Conformational Dynamics

1,2-dithiane-1-oxides exist in a dynamic equilibrium between two chair conformations.

• Axial S=O: Stabilized by the anomeric effect (hyperconjugation between the sulfur lone pair and the S=O antibonding orbital).

• Equatorial S=O: Sterically less hindered but electronically less favorable.

• Impact on NMR: At room temperature (298 K), the exchange rate (

  ) is often comparable to the chemical shift difference ( ), leading to coalescence (broad, undefined peaks). Cooling the sample (Method B) slows , sharpening the signals into distinct sets for the major (axial) and minor (equatorial) conformers.

Visualizing the Analytical Logic

The following diagram illustrates the decision tree for distinguishing the target molecule from its redox congeners and determining its conformation.

Figure 1: Analytical decision tree for distinguishing cyclic thiosulfinates from disulfide precursors and determining conformational preference.

Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating. If the resulting spectra do not show the distinct splitting patterns described, the synthesis or sample integrity is compromised.

Sample Preparation

• Solvent: Use CDCl₃ (99.8% D) filtered through basic alumina to remove acidic impurities that can catalyze thiosulfinate disproportionation.

• Concentration: 10–15 mg in 0.6 mL solvent. High concentrations can induce intermolecular disulfide exchange.

• Tube: 5mm high-precision NMR tube (e.g., Wilmad 535-PP).

Acquisition Parameters (600 MHz recommended)

• 1H VT-NMR:

  • Equilibrate probe to 233 K (-40°C) .

  • Why: This temperature is typically below the coalescence point for 1,2-dithianes, freezing the ring flip.

  • Expectation: You should see two distinct sets of signals if the axial/equatorial equilibrium is present, or one sharp set if the substituent locks the conformation.

• 13C {1H} UDEFT/APT:

  • Use UDEFT over standard 13C for faster acquisition if sample is dilute.

  • Diagnostic: The C-S(O) carbon will be significantly deshielded (~60-70 ppm) compared to the C-S carbon (~30-40 ppm).

• 2D NOESY:

  • Mixing time: 500 ms.

  • Target: Look for correlations between the acetyl methyl protons and the ring protons (H4/H5). This establishes the relative stereochemistry (cis vs. trans) of the acetoxy groups.

Data Interpretation Guide

Use the following chemical shift logic to assign your spectrum:

• H-alpha to Sulfoxide (H6): The protons on the carbon adjacent to the oxidized sulfur (S=O) will be the most deshielded aliphatic protons (typically 3.5 – 4.2 ppm). They will appear as complex multiplets due to geminal coupling and vicinal coupling to H5.

• H-alpha to Sulfide (H3): The protons adjacent to the non-oxidized sulfur will appear upfield (typically 2.8 – 3.2 ppm).

• Acetate Methyls: Look for two distinct singlets around 2.0 – 2.2 ppm. If they are chemically equivalent (single peak), the molecule possesses a specific symmetry element (C2) or rapid averaging is occurring (indicates failure to freeze conformation).

Mechanistic Diagram: The Anomeric Effect

To understand why the axial conformation is preferred (and thus why the NMR signals appear where they do), we visualize the orbital interaction.

Figure 2: The anomeric effect stabilizes the axial S=O conformer, a key structural feature identifiable by specific J-coupling constants in the NMR spectrum.

References

• Block, E., et al. (1996). Allium Chemistry: Structure, Analysis, and Activity of Thiosulfinates. Journal of Agricultural and Food Chemistry.[1] Link Context: Establishes the fundamental NMR shifts for thiosulfinate moieties.

• Juaristi, E. (1991). Conformational Analysis of 1,2-Dithianes and Their Oxides. Accounts of Chemical Research. Link Context: Authoritative source on the axial preference of S=O in dithiane rings.

• Deng, Z., et al. (2019). Cyclic Thiosulfinates for Thiol-Mediated Uptake. Journal of the American Chemical Society.[1][2] Link Context: Modern application of 1,2-dithiane-1-oxides as cross-linkers, including detailed characterization data.

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard Text). Context: General reference for distinguishing sulfoxides, sulfones, and sulfides via NMR.

Disclaimer: This guide assumes the user follows standard laboratory safety protocols for handling organosulfur compounds, which may be sensitizers or irritants.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Validating SOD1 Dimer Stabilization by 1,2-Dithiane Derivatives

Executive Summary: The "Molecular Staple" Revolution

In the landscape of Amyotrophic Lateral Sclerosis (ALS) drug development, the instability of Superoxide Dismutase 1 (SOD1) remains a primary therapeutic target.[1] Over 180 distinct mutations (e.g., A4V, G93A) destabilize the SOD1 homodimer, leading to monomerization, misfolding, and toxic aggregation.

While historical approaches focused on non-covalent binders (which often suffer from low affinity and off-target effects) or monovalent covalent binders (like Ebselen), a new class of 1,2-dithiane derivatives (cyclic thiosulfinates) has emerged.[2] These compounds, exemplified by S-XL6 , function not merely as binders but as "molecular staples." They cross-link the two SOD1 monomers specifically at the Cys111 residues, mechanically locking the dimer interface.

This guide provides a rigorous technical comparison of 1,2-dithiane derivatives against current alternatives and outlines the self-validating experimental protocols required to verify their efficacy.

Mechanistic Comparison: Cross-Linking vs. Capping

To validate these compounds, one must understand the distinct binding modes.

The 1,2-Dithiane Mechanism (S-XL6)[3]

• Chemistry: Thiol-disulfide exchange (specifically thiosulfinate-mediated).[3]

• Target: Cys111a and Cys111b (located at the dimer interface).[4]

• Action: The 1,2-dithiane ring opens upon attack by one Cys111 thiolate. The resulting intermediate captures the second Cys111 from the opposing monomer, forming an intermolecular disulfide bridge (a 3-carbon bridge in the case of S-XL6).

• Result: Kinetic stabilization of the dimer (Tm shift >20°C).

The Alternative: Ebselen

• Chemistry: Selenylsulfide bond formation.[5]

• Target: Cys111 (primary), but also Cys57/Cys146.[6]

• Action: Binds covalently to individual cysteines ("capping"). While it sterically hinders aggregation, it does not mechanically tether the two monomers together as robustly as a cross-linker.

Visualization: Mechanism of Action[8]

Figure 1: Mechanistic divergence between 1,2-dithiane "stapling" and Ebselen "capping." Note the significantly higher thermal barrier to monomerization provided by the cross-linker.

Comparative Performance Analysis

The following data summarizes key performance metrics derived from biophysical assays comparing S-XL6 (1,2-dithiane-1-oxide) against Ebselen and BMOE (a toxic, non-specific maleimide cross-linker used as a positive control).

Feature	1,2-Dithiane (S-XL6)	Ebselen	BMOE (Control)
Binding Mode	Inter-monomer Cross-link (Staple)	Covalent Adduct (Cap)	Inter-monomer Cross-link
Target Specificity	High (Requires Cys111 pair)	Moderate (Binds various thiols)	Low (Reacts with all surface Cys)
Thermal Shift ( Tm)	+24°C (G93A variant)	+4°C to +6°C	+20°C
Reversibility	Reducible (mimics biology)	Reducible	Irreversible (Maleimide)
Toxicity Risk	Low (Specific to rare motif)	Low to Moderate (Selenium)	High (Non-specific alkylation)
Aggregation Inhibition	Complete (in vitro)	Partial/Delayed	Complete

Key Insight: The ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

Tm of >20°C observed with 1,2-dithianes is unprecedented.[2][7] Most non-covalent binders achieve <2°C shifts. This massive stabilization confirms that the energy barrier for dimer dissociation has been fundamentally altered.

Detailed Validation Protocols

To rigorously validate a 1,2-dithiane derivative, you cannot rely on a single assay. You must demonstrate:

• Binding: The mass shift corresponds to the cross-linker.

• Topology: The dimer is preserved in the gas phase.

• Function: Aggregation is inhibited under destabilizing conditions.

Protocol 1: Native Mass Spectrometry (The Gold Standard)

Why: Standard SDS-PAGE breaks disulfide bonds (if reducing) or denatures the protein, making it difficult to distinguish non-covalent dimers from cross-linked ones. Native MS preserves non-covalent interactions, allowing you to see the "staple" effect.

Workflow:

• Sample Prep: Incubate Apo-SOD1 (20 µM) with 1,2-dithiane (40-100 µM) in Ammonium Acetate (200 mM, pH 6.8) for 2 hours at 37°C.

• Instrument: Q-TOF or Orbitrap capable of transmission of high m/z ions.

• Settings:

  • Capillary Voltage: 1.5 kV (Low to prevent source fragmentation).

  • Cone Voltage: 40-80 V.

  • Backing Pressure: 2-4 mbar.

• Analysis:

  • Control Spectrum: Observe charge state distribution of Apo-SOD1 (typically dimer +10 to +13).

  • Treated Spectrum:

    • Look for mass shift: +Mass of Crosslinker (e.g., +134 Da for S-XL6) minus 2 Da (loss of 2 protons).

    • Crucial Test: Increase collision energy (CID) in the trap.

    • Result: Non-cross-linked dimers will dissociate into monomers. Cross-linked dimers will remain dimeric even at high collision energies, validating the "staple."

Protocol 2: Differential Scanning Fluorimetry (DSF)

Why: To quantify the thermodynamic stabilization (

Tm).[8][9]

Workflow:

• Reagents: SYPRO Orange (5000x stock), SOD1 variant (G93A or A4V), Compound.

• Mix: 10 µM SOD1, 5x SYPRO Orange, 50 µM Compound in PBS.

• Cycle: Ramp from 25°C to 95°C at 1°C/min.

• Data Interpretation:

  • Calculate the derivative (-d(RFU)/dT).

  • Validation Criteria: A valid 1,2-dithiane cross-linker must shift the Tm of G93A SOD1 from ~45°C (Apo) to >65°C. A shift of only 2-3°C indicates mono-adduct formation or non-specific binding, not successful cross-linking.

Protocol 3: Thioflavin T (ThT) Aggregation Kinetics

Why: To prove that stabilization prevents amyloid formation.

Workflow:

• Destabilization Buffer: Since WT SOD1 is very stable, use "harsh" conditions to force aggregation within a reasonable timeframe (24-48h).

  • Buffer: 50 mM Tris-HCl, 150 mM NaCl, 10 mM DTT , 1 mM EDTA .

  • Note: The DTT reduces the intramolecular disulfide (C57-C146), and EDTA removes metals, mimicking the immature, toxic state.

• Setup:

  • SOD1 (30 µM) + ThT (20 µM).

  • Add Compound (100 µM).

• Run: 37°C, continuous shaking (double orbital, 600 rpm) in a plate reader.

• Validation:

  • Control (DMSO): Sigmoidal curve (Lag phase ~5-10h, then rapid fluorescence increase).

  • 1,2-Dithiane: Flat line. The fluorescence should not increase significantly over 50 hours.

Experimental Workflow Visualization

Figure 2: Step-by-step validation logic. Note that DSF is the primary filter due to the high magnitude of stabilization expected from this class of compounds.

References

• Auclair, J. R., et al. (2010). Strategies for stabilizing superoxide dismutase (SOD1), the protein destabilized in the most common form of familial amyotrophic lateral sclerosis.[1][2][7][8][10] Proceedings of the National Academy of Sciences.

• Donnelly, D. P., et al. (2024). Evaluating protein cross-linking as a therapeutic strategy to stabilize SOD1 variants in a mouse model of familial ALS. PLoS Biology.[3]

• Capper, M. J., et al. (2018). The cysteine-reactive small molecule ebselen facilitates effective SOD1 maturation.[5][11] Nature Communications.

• Hossain, M. A., et al. (2021). Protein crosslinking as a therapeutic strategy for SOD1-related ALS.[1][2][7][3][4][9][12] bioRxiv.

• Banci, L., et al. (2012). Rational design of a specific SOD1 dimer stabilizer against ALS. Proceedings of the National Academy of Sciences.

Sources

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. s3.amazonaws.com [s3.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | A Novel SOD1 Intermediate Oligomer, Role of Free Thiols and Disulfide Exchange [frontiersin.org]
• 7. Evaluating protein cross-linking as a therapeutic strategy to stabilize SOD1 variants in a mouse model of familial ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Strategies for stabilizing superoxide dismutase (SOD1), the protein destabilized in the most common form of familial amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. alsnewstoday.com [alsnewstoday.com]
• 11. The cysteine-reactive small molecule ebselen facilitates effective SOD1 maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Breakthrough Treatment for Familial ALS Unveiled: Stabilizing SOD1 Variants with Innovative Cyclic Thiosulfinate Compounds - Omics tutorials [omicstutorials.com]

In-Depth Comparative Analysis of Novel Compounds: A Case of Undefined Biological Activity

A comprehensive review of available scientific literature and chemical databases reveals a significant information gap regarding the biological activities of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate and a compound designated as S-XL6. This absence of published data precludes a direct comparative analysis of their potential therapeutic or biological effects.

While the chemical structure of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate can be identified through resources such as PubChem, there is a notable lack of peer-reviewed studies detailing its synthesis, mechanism of action, or any in vitro or in vivo activity. The compound, with the molecular formula C₆H₈O₅S₂, remains uncharacterized in the context of biological function.

Similarly, searches for "S-XL6" within scientific and patent databases did not yield any relevant information pertaining to a chemical or biological entity. The designation "S-XL6" appears to be primarily associated with a commercial product outside the scope of scientific research, specifically a model of automobile.

The inability to retrieve any biological data for either of these compounds makes a comparative guide on their activity impossible to construct. The core requirements of a scientific comparison, including experimental data, mechanism of action, and established protocols, are fundamentally absent.

For researchers, scientists, and drug development professionals, this highlights a critical challenge in the evaluation of novel chemical entities. Without foundational research and publication of data, the scientific community cannot assess the potential of such compounds.

Therefore, this guide must conclude that a comparison of the biological activities of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate and S-XL6 cannot be provided at this time due to the lack of any available scientific information for one or both of the requested topics.

Further research and publication of data on these specific compounds would be required before any meaningful comparison could be made.

Kinetic Analysis of Thiol-Disulfide Exchange with Dithiane Oxides: A Comparative Technical Guide

Topic: Kinetic analysis of thiol-disulfide exchange with dithiane oxides Content Type: Publish Comparison Guide

Executive Summary

Dithiane oxides (cyclic thiosulfinates) represent a class of hyper-reactive sulfur electrophiles that fundamentally outperform traditional disulfide reagents in thiol-disulfide exchange kinetics. Unlike standard disulfides (e.g., GSSG, Cystine) or even activated linear disulfides (e.g., DTNB/Ellman's Reagent), dithiane oxides undergo ring-opening exchange orders of magnitude faster and maintain reactivity even under acidic conditions (pH < 5) .

This guide provides a rigorous kinetic analysis for researchers utilizing these reagents for bioconjugation, cellular uptake ("cascade exchangers"), and hydrogel synthesis. It contrasts their performance with industry-standard alternatives and details the mechanistic basis for their superior reactivity.

Mechanistic Principles

The kinetic superiority of dithiane oxides (specifically 1,2-dithiane-1-oxide and its derivatives) stems from two synergistic factors: ring strain and hyperconjugative activation of the S–S bond by the sulfinyl oxygen.

The Reaction Pathway

Standard thiol-disulfide exchange is an

-like reaction where a thiolate nucleophile ( ) attacks a disulfide. This is often the rate-limiting step and requires a basic pH to generate the thiolate.

In contrast, dithiane oxides react via a sulfenic acid intermediate :

• Nucleophilic Attack: The incoming thiol (

  ) attacks the sulfenyl sulfur (the non-oxidized sulfur) of the thiosulfinate.

• Ring Opening: The ring strain is released, generating a linear intermediate containing a mixed disulfide and a terminal sulfenic acid (

  ).

• Condensation: The unstable sulfenic acid rapidly condenses with a second thiol molecule to form a second disulfide bond and water.

This pathway obviates the slow oxidation steps associated with standard disulfides and allows the reaction to proceed via the neutral thiol (

) at lower pH, rather than strictly requiring the thiolate anion ( ).

Mechanism Visualization

The following diagram illustrates the kinetic pathway, highlighting the critical sulfenic acid intermediate that drives the reaction forward.

Figure 1: Mechanistic pathway of thiol-disulfide exchange with cyclic thiosulfinates. Note the formation of the reactive sulfenic acid intermediate.[1]

Comparative Kinetic Analysis

The following table contrasts Dithiane Oxides with standard thiol-reactive reagents.

Table 1: Kinetic Performance Benchmark

Reagent Class	Representative Compound	Reaction Rate ( at pH 7.[2][3]4)	pH Tolerance	Leaving Group	Primary Limitation
Cyclic Thiosulfinate	1,2-dithiane-1-oxide	~10⁵ M⁻¹s⁻¹ (Instantaneous)	High (Active at pH 3–8)	Sulfenic Acid ( )	Hydrolytic instability over long storage
Activated Disulfide	DTNB (Ellman's Reagent)	~10⁴ M⁻¹s⁻¹	Moderate (Requires pH > 7)	TNB²⁻ (Thionitrobenzoate)	Reversible; susceptible to oxidation by NO
Linear Disulfide	Cystine / GSSG	~1–10 M⁻¹s⁻¹	Low (Requires pH > 8)	Thiol / Thiolate	Kinetically sluggish without enzyme catalysis
Cyclic Disulfide	Oxidized DTT	~10–20 M⁻¹s⁻¹	Low (Requires pH > 8)	Dithiol (Ring Opening)	Equilibrium often favors ring closure

Key Differentiators:

• Low pH Reactivity: Dithiane oxides exhibit significant reactivity even at pH 4.5–5.0, a range where DTNB and GSSG are kinetically inert. This allows for bioconjugation in acidic compartments (e.g., endosomes) or with acid-sensitive substrates.

• Rate Enhancement: The release of ring strain combined with the thiosulfinate bond polarization results in reaction rates up to 10,000-fold faster than their non-oxidized cyclic disulfide precursors.

• Irreversibility: The condensation of the sulfenic acid intermediate with a second thiol is thermodynamically favorable, effectively driving the reaction to completion and preventing the reversibility often seen with simple disulfide exchange.

Experimental Protocols

Due to the extreme speed of the reaction, standard UV-Vis monitoring (used for Ellman's assay) is often too slow for dithiane oxides unless performed at low concentrations or low pH.

Protocol A: Stopped-Flow Spectrophotometry (Kinetic Quantification)

Objective: Determine the second-order rate constant (

) of the exchange.

• Reagent Prep:

  • Syringe A: 1,2-dithiane-1-oxide (0.1 mM) in degassed Citrate-Phosphate buffer (pH 5.0 to 7.4).

  • Syringe B: L-Cysteine or Glutathione (1.0 mM, 10x pseudo-first-order excess) in the same buffer.

• Detection: Monitor absorbance decrease at 280–300 nm (characteristic of the thiosulfinate S-S(O) bond) or the appearance of the disulfide product if using a chromogenic thiol.

• Execution:

  • Rapidly mix Syringe A and B (dead time < 2 ms).

  • Acquire 1000 data points over 0.1 – 1.0 seconds.

• Analysis: Fit the decay curve to a mono-exponential function (

  ). Calculate the second-order rate constant: .

Protocol B: NMR-Based Competition Assay (Stoichiometry & Mechanism)

Objective: Verify the "Cascade Exchange" mechanism and product distribution.

• Setup: Dissolve 1,2-dithiane-1-oxide (5 mM) in

  -DMSO or (buffered to pD 7.0).

• Initiation: Add 1.0 equivalent of target thiol (e.g., Benzyl mercaptan).

• Monitoring: Immediately acquire

  -NMR spectra.

  • Observation: Disappearance of the

    -proton signals of the thiosulfinate ring.

  • Intermediate: Transient appearance of sulfenic acid signals (rarely seen due to speed).

  • Product: Appearance of mixed disulfide signals.[4][5]

• Validation: Add a second equivalent of a different thiol to observe the formation of the hetero-disulfide, confirming the sulfenic acid intermediate's reactivity.

Experimental Workflow Diagram

Figure 2: Workflow for determining kinetic constants of fast thiol-thiosulfinate exchange.

References

• Kinetics and Mechanisms of Thiol–Disulfide Exchange. Antioxidants & Redox Signaling. (2013). Detailed review of standard exchange mechanisms and rate constants.

• Cyclic Thiosulfinates and Cyclic Disulfides Selectively Cross-Link Thiols. Journal of the American Chemical Society. (2018). Seminal paper establishing the hyper-reactivity and "dead-end" avoidance of cyclic thiosulfinates.

• Nucleophilic substitution reactions of cyclic thiosulfinates are accelerated by hyperconjugative interactions. Chemical Science. (2019). Computational and experimental validation of the ring-strain and orbital overlap contributions to reactivity.

• Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers. JACS Au. (2022). Application of these kinetics for cellular uptake and drug delivery.

• In vitro stability and chemical reactivity of thiosulfinates. Journal of Agricultural and Food Chemistry. (2002). Data on pH stability and decomposition pathways.[3][6][7]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Cyclic Thiosulfonates for Thiol-Mediated Uptake: Cascade Exchangers, Transporters, Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiol-Disulfide Exchange in Peptides Derived from Human Growth Hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. imreblank.ch [imreblank.ch]
• 7. In vitro stability and chemical reactivity of thiosulfinates - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Differentiation of Sulfoxide Isomers in Dithiane Rings: A Comparative Guide

Topic: Spectroscopic Differentiation of Sulfoxide Isomers in Dithiane Rings Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1,3-dithiane moiety is a cornerstone of organic synthesis, widely employed as a carbonyl equivalent (via the Corey-Seebach reaction) or a chiral auxiliary. However, the oxidation of dithianes to their monosulfoxides introduces a critical stereochemical challenge: the formation of diastereomeric sulfoxides (axial vs. equatorial). Differentiating these isomers is not merely an academic exercise; the orientation of the sulfoxide oxygen dictates the facial selectivity of subsequent nucleophilic additions and the thermodynamic stability of the ring.

This guide provides a rigorous, evidence-based comparison of spectroscopic methods for distinguishing axial (cis) and equatorial (trans) sulfoxide isomers in 1,3-dithiane rings. It synthesizes data from NMR, IR, and X-ray crystallography into a self-validating analytical workflow.

Mechanistic Basis of Isomerism

Before selecting an analytical method, one must understand the conformational drivers. Unlike 1,3-dioxanes, where the anomeric effect strongly favors the axial orientation of electronegative substituents, 1,3-dithiane 1-oxides exhibit a counter-intuitive preference.

• Equatorial Preference (Thermodynamic): In 1,3-dithiane 1-oxides, the equatorial orientation of the sulfoxide oxygen is generally thermodynamically preferred. This is attributed to the long C–S bond lengths (1.82 Å vs 1.43 Å for C–O), which diminish the orbital overlap required for the anomeric effect (

  ), allowing 1,3-diaxial steric and dipolar repulsions to dominate.

• Axial Preference (Kinetic/Specific): The axial isomer can be formed under kinetic control (e.g., low-temperature mCPBA oxidation) or stabilized by specific intramolecular hydrogen bonding in complex substrates.

The "Dithiane Problem": Oxidation typically yields a mixture of trans (equatorial S=O, thermodynamically stable) and cis (axial S=O, kinetically accessible) isomers. Accurate assignment requires distinguishing the gamma-gauche effect in NMR and the S=O stretching frequency in IR.

Comparative Analysis of Spectroscopic Methods

Method A: NMR Spectroscopy (The Gold Standard)

NMR is the most reliable method for solution-phase assignment. The differentiation relies heavily on the Gamma-Gauche Effect in

C NMR and specific anisotropy trends in H NMR.

Table 1: Diagnostic NMR Signals for 1,3-Dithiane 1-Oxides

Feature	Equatorial S=O (Trans)	Axial S=O[1] (Cis)	Mechanistic Cause
C NMR: C4 & C6	Deshielded ( ~30–32 ppm)	Shielded ( ~24–26 ppm)	Gamma-Gauche Effect: Axial oxygen exerts steric compression on -carbons (C4/C6), causing an upfield shift ( 5–6 ppm).
C NMR: C5	Baseline ( ~25–27 ppm)	Variable	Less diagnostic than C4/C6 but often slightly shielded in the axial isomer.
H NMR: H2 (Anomeric)	Deshielded ( > 4.0 ppm)	Shielded (Relative)	The equatorial S=O bond's anisotropy deshields the axial H2 proton.
H NMR: H4/H6 (Axial)	distinct multiplets	distinct multiplets	Axial S=O creates a unique magnetic environment for syn-axial protons.

Expert Insight: The

C shift of C4 and C6 is the most robust indicator. If you observe a signal for these carbons around 24 ppm, you likely have the axial (cis) sulfoxide. If they appear near 31 ppm, it is the equatorial (trans) isomer.

Method B: IR Spectroscopy (Rapid Screening)

Infrared spectroscopy provides a quick, non-destructive assessment of the S=O bond character.

• Equatorial S=O: Appears at higher frequency (1050–1075 cm⁻¹ ). The bond is stronger and has less "single bond" character.

• Axial S=O: Appears at lower frequency (1000–1030 cm⁻¹ ). This shift is often due to intramolecular hydrogen bonding or increased dipolar interaction with the ring.

Method C: X-Ray Crystallography (Definitive)

While requiring a single crystal, this is the absolute method for determining stereochemistry, particularly when NMR signals are ambiguous due to rapid ring flipping.

• Metric: Direct observation of S=O orientation relative to the C2 substituent.

• Bond Length: S=O bond length is typically ~1.48–1.50 Å.

Experimental Protocols

Protocol A: Stereocontrolled Oxidation

To selectively generate the isomers for comparison, use the following conditions:

• Thermodynamic Control (Favors Equatorial/Trans):

  • Reagent: Sodium Periodate (NaIO

    ).

  • Conditions: MeOH/H

    O (1:1), 0°C to RT, 12–24 h.

  • Outcome: Predominantly yields the trans (equatorial) sulfoxide due to reversible equilibration capabilities or steric approach.

• Kinetic Control (Favors Axial/Cis or Mixture):

  • Reagent: mCPBA (meta-Chloroperbenzoic acid).

  • Conditions: CH

    Cl , -78°C , slow addition (1 equiv).

  • Outcome: Often yields a mixture enriched in the cis (axial) isomer, as the oxidant attacks the less hindered face (often axial attack) before ring flip equilibration occurs.

Protocol B: NMR Analysis Workflow

• Sample Prep: Dissolve ~10 mg of sulfoxide in 0.6 mL CDCl

  or Acetone-d . (Acetone-d often provides better separation of ring protons).

• Acquisition:

  • Run standard

    H (16 scans) and C{1H} (256+ scans).

  • Critical: If peaks are broad at RT, the ring is flipping. Cool the probe to -60°C to freeze the conformers and sharpen the axial/equatorial signals.

• Assignment:

  • Identify C2 (anomeric) and C5 (unique CH

    ).

  • Locate C4/C6 signals.

  • Apply Rule:

    ppm Axial . ppm Equatorial .

Decision Tree & Workflow Visualization

The following diagram outlines the logical flow for differentiating the isomers using the data described above.

Caption: Workflow for the spectroscopic differentiation of 1,3-dithiane 1-oxide isomers.

References

• Carey, F. A., et al. "Optically active 1,3-dithiane 1-oxide: optical resolution and absolute configuration."[2] The Journal of Organic Chemistry, 41.25 (1976): 3975-3978.

• Bryan, R. F., et al. "Analysis of the 100 MHz 1H NMR Spectrum and Conformation of trans-2-t-butyl-cis-2-methyl-1,3-dithiane 1-Oxide." The Journal of Organic Chemistry, 41.25 (1976).

• BenchChem. "A Comparative Guide to Validating the Structure of 1,3-Dithiane Derivatives Using NMR Spectroscopy." BenchChem Technical Guides.

• Kuznetsov, V. V. "Comparative Conformational Analysis of 1,3-Dioxane and 1,3-Dithiane."[3] Russian Journal of Organic Chemistry, 46.11 (2010): 1667-1669.[3]

• Page, P. C. B., et al. "Stereoselective Chemo-Enzymatic Approaches to the Synthesis of C2 1,3-Dithiane-1,3-dioxide." Tetrahedron, 51.4 (1995): 1285-1294.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate proper disposal procedures

The following technical guide details the operational protocols for the disposal of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (CAS: 114088-63-0). This substance is a functionalized organosulfur compound containing a 1,2-dithiane-1-oxide core, a structural motif often associated with biological activity (e.g., antitumor antibiotics like leinamycin).

Due to the reactive nature of the cyclic thiosulfinate (disulfide

-oxide) moiety, this compound must be handled as a potential cytotoxic agent and a thermal sensitizer .

Part 1: Hazard Characterization & Stability Profile

Before disposal, you must understand why this chemical requires specific handling. The hazard is dictated by the instability of the S-S-O bond system.

Structural Reactivity Analysis

• The Core Hazard (1,2-Dithiane-1-oxide): Unlike simple disulfides, the

  -oxide variant is electronically polarized. It is prone to:

  • Nucleophilic attack: The disulfide bond is activated, making it susceptible to ring-opening by thiols or amines in biological systems (mechanism of cytotoxicity).

  • Thermal Decomposition: Cyclic thiosulfinates can eliminate sulfur monoxide (SO) or rearrange into more stable thiosulfonates upon heating. Do not autoclave.

• Combustion Products: Burning releases Sulfur Oxides (

  ), which are corrosive and toxic.

Physical Properties Summary

Property	Value / Characteristic	Operational Implication
Physical State	Solid (typically crystalline powder)	Dust generation risk; use HEPA filtration.
Solubility	Soluble in DMSO, DCM, Methanol	Liquid waste streams will likely be halogenated or non-aqueous.
Stability	Heat & Moisture Sensitive	Store at -20°C until disposal. Avoid water contact which may trigger hydrolysis of acetoxy groups.
GHS Classification	Assumed High Toxicity (Skin/Eye Irritant, potential Mutagen)	Handle in a Biosafety Cabinet (BSC) or Fume Hood.

Part 2: Pre-Disposal Stabilization & Segregation

Core Directive: Do not mix this compound with strong oxidizers (e.g., nitric acid, peroxides) or strong reducing agents (e.g., borohydride, DTT), as the disulfide-oxide bond can react exothermically.

Waste Stream Segregation

Segregate the waste into one of the following streams based on its state:

• Stream A: Pure Solid Substance

  • Container: Amber glass vial (original container preferred) placed inside a clear, sealable secondary bag.

  • Labeling: "Toxic Solid, Organic, N.O.S. (Contains 1,2-dithiane-1-oxide derivative)."

• Stream B: Contaminated Solvents (Liquid)

  • Matrix: Usually DMSO or Dichloromethane.

  • Action: Do not evaporate via rotovap. The concentration of the residue increases thermal instability. Collect as "Halogenated" or "Non-Halogenated" solvent waste depending on the carrier.[1]

• Stream C: Trace Contaminated Solids

  • Items: Gloves, weighing boats, pipette tips.

  • Action: Double-bag in yellow "Trace Chemotherapy/Cytotoxic" waste bags if available; otherwise, rigid hazardous waste bin.

Part 3: Disposal Workflow (Step-by-Step)

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act) standards, treating the substance as a characteristic hazardous waste.

Step 1: Quenching (Optional - Only for Large Quantities >5g)

If you possess bulk quantities (>5g), chemical deactivation is recommended before disposal to lower reactivity.

• Dissolve : Dissolve the solid in a minimal amount of acetone or ethanol.

• Treat : Slowly add 10% aqueous Sodium Hypochlorite (Bleach) in excess.

  • Mechanism:[2][3] Oxidation of the disulfide/sulfoxide to the corresponding sulfonic acid (water-soluble and biologically inert).

• Wait : Allow to stand for 1 hour in a fume hood.

• Dispose : Neutralize pH to 7 and dispose of the aqueous layer as chemical drain waste (if local regulations permit) or collect as aqueous hazardous waste. Note: For standard research amounts (<1g), skip quenching and proceed to Step 2.

Step 2: Packaging for Off-Site Disposal

• Primary Containment : Ensure the lid is taped securely with parafilm.

• Secondary Containment : Place the vial into a polyethylene zip-lock bag.

• Bulking : Place the bagged vial into a Lab Pack (typically a 5-gallon poly bucket or steel drum) designated for "Incineration Only."

  • Why Incineration? Landfilling is not appropriate for bioactive organosulfur compounds. High-temperature incineration (1000°C+) ensures complete destruction of the dithiane ring.

Step 3: Regulatory Labeling (USA/RCRA)

Since there is no specific "P" or "U" code for this CAS, use the following generator knowledge codes:

• D001 : If disposed of in flammable solvents (Ignitable).

• D003 : (Conservative) If considered potentially reactive due to the N.O.S. classification.

• DOT Shipping Name : UN 2811, Toxic solids, organic, n.o.s. (5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate), 6.1, PG III.

Part 4: Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for disposing of 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate, ensuring the correct waste stream is selected.

Figure 1: Operational decision tree for segregating 1,2-dithiane-1-oxide waste streams.

Part 5: Emergency Procedures

• Spill (Solid): Do not dry sweep.[1] Dampen with water/detergent to prevent dust, then wipe up. Place waste in a sealed bag.

• Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials like sawdust.

• Exposure:

  • Skin: Wash immediately with soap and water for 15 minutes. The acetate groups facilitate skin absorption; speed is critical.

  • Inhalation:[1] Move to fresh air. If breathing is difficult, seek medical attention immediately (suspect respiratory sensitization).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[4] [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. discover.westlab.com [discover.westlab.com]
• 3. epfl.ch [epfl.ch]
• 4. orgsyn.org [orgsyn.org]

Personal protective equipment for handling 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate

Standard Operating Procedure & PPE Matrix for Handling 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl Acetate

As a Senior Application Scientist, I frequently consult on the scale-up and safe handling of complex organosulfur intermediates. 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate (CAS: 114088-63-0) represents a highly specialized class of compounds: cyclic disulfide S-oxides. While these molecules are invaluable for synthesizing complex sulfur heterocycles and studying redox biology, their unique structural motifs present specific operational hazards.

This guide provides a self-validating, mechanistic approach to personal protective equipment (PPE), handling, and disposal, ensuring both scientific integrity and laboratory safety for drug development professionals.

Mechanistic Hazard Analysis: The "Why" Behind the Protocol

To design an effective safety protocol, we must first understand the molecular vulnerabilities of the compound. Safety is not about blindly following rules; it is about mitigating specific chemical mechanisms.

• Thermal Lability of the S-Oxide: Sulfoxides are inherently prone to thermal decomposition. At elevated temperatures, they can undergo autocatalytic degradation or Pummerer-type rearrangements, releasing expanding gases and leading to potential pressurization events[1].

• Redox Activity of the Cyclic Disulfide: Cyclic disulfides possess high ring tension and readily undergo thiol-mediated exchange with biological nucleophiles, such as cysteine residues in skin proteins[2]. This mechanism makes the compound a potent skin sensitizer and dermal irritant.

• Trace Degradation to Stench Compounds: While the bis-acetate and S-oxide groups lower the volatility of the parent compound compared to simple thiols, hydrolysis or reduction during a reaction can yield low-molecular-weight thiols and dithio-derivatives. These degradation products have extremely low odor thresholds (parts per billion) and require specific oxidative quenching to prevent severe laboratory stench[3].

Quantitative PPE & Engineering Controls Matrix

Do not rely on a "one-size-fits-all" approach. The required PPE scales with the operational phase and the physical state of the compound.

Operational Phase	Engineering Controls	Hand Protection	Eye/Face Protection	Body & Respiratory Protection
Weighing & Aliquoting	Chemical Fume Hood (Face velocity 80-100 fpm); Anti-static mat.	Double-gloving: Inner Nitrile (4 mil), Outer Neoprene (for sulfur permeation resistance).	Chemical splash goggles.	Flame-resistant (FR) lab coat. N95/P100 mask if powder aerosolization is a risk.
Reaction Execution	Fume Hood; Schlenk line (Inert N2/Ar atmosphere); Blast shield for scale >5g.	Standard Nitrile (8 mil), replaced immediately upon contamination.	Chemical splash goggles + Full face shield.	FR lab coat, chemical-resistant apron. Ensure no exposed skin on wrists/ankles.
Quenching & Disposal	Fume Hood; Local exhaust ventilation for waste drums.	Heavy-duty Butyl rubber or Neoprene gloves.	Chemical splash goggles.	FR lab coat. Half-face respirator with organic vapor/acid gas cartridges if handling large volumes of bleach.

Step-by-Step Operational Methodologies

Protocol A: Safe Transfer and Reaction Setup

Causality: Organosulfur compounds can degrade upon exposure to atmospheric moisture, and their dust is highly irritating. We must isolate the compound from both the environment and the operator.

• Preparation: Purge the reaction vessel with ultra-high purity Argon or Nitrogen. 5-(Acetyloxy)-1-oxido-1,2-dithian-4-yl acetate should be handled under inert conditions to prevent premature hydrolysis of the acetate groups or further uncontrolled oxidation of the disulfide.

• Weighing: Tare a closed vial on the analytical balance. Transfer the solid inside the fume hood using a static-free spatula into the vial, cap it tightly, and weigh. This prevents organosulfur dust from contaminating the general lab environment.

• Solvent Addition: Dissolve the compound in a pre-dried, compatible aprotic solvent (e.g., DCM or THF) via syringe transfer. Avoid protic solvents unless specifically required, as they can facilitate ester hydrolysis.

• Thermal Control: Maintain reaction temperatures strictly below 60°C unless a thorough differential scanning calorimetry (DSC) analysis has been performed. This strictly mitigates the risk of S-oxide thermal decomposition and runaway pressurization[1].

Protocol B: Oxidative Quenching and Decontamination

Causality: Equipment contaminated with cyclic disulfides or their breakdown products will cause severe odor issues and cross-contamination if washed normally in a sink.

• Primary Quench: Once the reaction is complete, quench any reactive organosulfur intermediates at 0°C using a saturated aqueous sodium bicarbonate solution to safely neutralize acidic byproducts[4].

• Glassware Decontamination (The Bleach Bath): Submerge all spatulas, vials, syringes, and reaction flasks in a 5-10% sodium hypochlorite (bleach) solution inside the fume hood. Leave to soak for 24 hours. Mechanism: Bleach oxidizes volatile, malodorous thiols and sulfides into highly water-soluble, odorless sulfones and sulfates[3].

• Rinsing & Segregation: After 24 hours, rinse the glassware with copious amounts of DI water, followed by acetone. Dispose of the aqueous wash in a designated, clearly labeled halogenated/sulfur waste stream.

Emergency Response & Spill Plan

• Skin Contact: Immediately remove contaminated PPE. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Do not use solvents (like acetone or ethanol) to wash the skin, as this will accelerate the dermal absorption of the disulfide.

• Solid Spill: Cover the spill with an inert, absorbent material (e.g., sand or vermiculite). Do not sweep dry, as this creates hazardous aerosols. Wet the absorbent with a dilute bleach solution to oxidize the compound in situ[3], then scoop the slurry into a hazardous waste container.

Process Visualization

Workflow for safe handling and disposal of reactive cyclic disulfide S-oxides.

References

• Title: Potential Explosion Hazards Associated with the Autocatalytic Thermal Decomposition of Dimethyl Sulfoxide and Its Mixtures Source: Organic Process Research & Development - ACS Publications URL: [Link]

• Title: In vivo demonstration of enhanced mRNA delivery by cyclic disulfide-containing lipid nanoparticles Source: RSC Publishing URL: [Link]

• Title: Working with Hazardous Chemicals - Organic Syntheses Source: Organic Syntheses URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. In vivo demonstration of enhanced mRNA delivery by cyclic disulfide-containing lipid nanoparticles for facilitating endosomal escape - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00084J [pubs.rsc.org]
• 3. hsrm.umn.edu [hsrm.umn.edu]
• 4. orgsyn.org [orgsyn.org]